N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

• CAS: 71463-35-9

Core Science & Biosynthesis

Chemical Structure and Properties of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine: A Comprehensive Technical Guide

Executive Summary

N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (CAS: 71463-35-9) is a highly specialized, non-canonical amino acid derivative utilized extensively in medicinal chemistry, peptide engineering, and radiopharmaceutical development[1]. Characterized by an acetylated alpha-amino group and a fluorine substitution on the aromatic ring, this racemic compound serves as a critical precursor for synthesizing enantiopure fluorinated phenylalanines. This guide explores its molecular architecture, pharmacological utility, and the precise enzymatic workflows required to isolate its biologically active enantiomers.

Molecular Architecture and Physicochemical Properties

The molecular structure of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (C₁₁H₁₂FNO₃) is built upon a phenylalanine backbone, modified strategically to alter its chemical reactivity and biological behavior[1].

• N-Acetylation (–COCH₃): The addition of an acetyl group to the alpha-amino nitrogen neutralizes the inherent basicity of the amine. This modification serves a dual purpose: it increases the overall lipophilicity of the molecule and acts as a stereospecific recognition handle for acylase enzymes during chiral resolution[2].

• Aromatic Fluorination (ar-fluoro): The "ar-fluoro" designation indicates that a fluorine atom is substituted on the aryl ring. Fluorine is the second smallest substituent next to hydrogen, meaning its introduction causes minimal steric disruption while its high electronegativity profoundly modulates the acidity, basicity, and hydrophobicity of the amino acid[3].

Quantitative Data Summary

Physicochemical Property	Value / Description
CAS Number	71463-35-9[1]
Molecular Formula	C₁₁H₁₂FNO₃[1]
Molecular Weight	225.22 g/mol [1]
Structural Class	α-amino acid derivative (Fluorinated)
Appearance	White to off-white crystalline solid
Solubility	Soluble in methanol, ethanol, and alkaline aqueous buffers

The Role of Fluorine in Drug Development and PET Imaging

The strategic incorporation of fluorinated amino acids into therapeutic peptides and small molecules profoundly alters their pharmacokinetic and pharmacodynamic profiles[3].

• Metabolic Stability: The carbon-fluorine (C–F) bond is one of the strongest in organic chemistry. Substituting hydrogen with fluorine on the phenyl ring blocks cytochrome P450-mediated aromatic oxidation. This steric shielding effectively prevents enzymatic degradation, thereby extending the biological half-life of the drug candidate[3].

• Lipophilicity and Bioavailability: Fluorine substitution increases the partition coefficient (LogP) of the molecule. This enhanced lipophilicity improves cellular membrane permeability, making fluorinated peptides more effective at crossing the blood-brain barrier (BBB).

• Positron Emission Tomography (PET): Fluorophenylalanine derivatives are highly valuable in oncology and neuro-imaging. By utilizing isotopic exchange or nucleophilic radiofluorination, the ¹⁸F isotope can be introduced to create PET tracers (e.g., 2-[¹⁸F]Fluorophenylalanine). These tracers allow for the non-invasive, high-resolution mapping of amino acid transport and tumor metabolism in personalized medicine[4].

Pharmacological and structural effects of aromatic fluorine substitution in drug design.

Synthesis and Enzymatic Resolution

Because N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a racemate, its utility in biological applications requires the isolation of the enantiopure L- or D-isomers. The stereochemistry of fluorinated amino acids is of paramount importance, as it directly dictates the folding, stability, and function of the resulting peptides[2].

Chemical asymmetric synthesis can be resource-intensive; therefore, enzymatic kinetic resolution is the industry standard. Acylase I (commonly sourced from Aspergillus melleus or porcine kidney) exhibits strict stereoselectivity. It hydrolyzes the N-acetyl group of the L-enantiomer exclusively, leaving the D-enantiomer intact[2]. This yields free L-fluorophenylalanine and unreacted N-Acetyl-D-fluorophenylalanine, which can be separated via isoelectric precipitation.

Workflow for the enzymatic kinetic resolution of racemic N-Acetyl-ar-fluoro-3-phenyl-DL-alanine.

Experimental Protocol: Enzymatic Kinetic Resolution

The following methodology details the stereoselective resolution of the racemate. This protocol is designed as a self-validating system , utilizing real-time pH monitoring to track reaction kinetics without the need for continuous chromatographic sampling.

Materials Required:

• N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (Substrate)

• Acylase I (Aspergillus melleus, ≥0.5 U/mg)

• 0.1 M Phosphate buffer

• 1 M Lithium Hydroxide (LiOH)

Step-by-Step Methodology:

• Substrate Solubilization: Suspend 0.1 mol of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in 800 mL of 0.1 M phosphate buffer.

• pH Optimization: Slowly add 1 M LiOH under continuous stirring until the substrate completely dissolves and the pH stabilizes at 7.8.

  • Causality: Acylase I has a strict optimal pH range of 7.5–8.0. The use of LiOH is preferred over NaOH or KOH, as lithium salts of fluorinated amino acids generally exhibit higher aqueous solubility, preventing premature precipitation during the reaction.

• Enzymatic Cleavage: Introduce 500 mg of Acylase I to the solution. Incubate the reactor at 37°C under gentle mechanical agitation.

• Self-Validating Reaction Monitoring: As the enzyme selectively hydrolyzes the N-acetyl group of the L-isomer, acetic acid is released into the buffer. This causes a measurable, continuous drop in pH. By utilizing an autotitrator to maintain the pH strictly at 7.8 with 1 M LiOH, the reaction progress becomes self-reporting. The resolution is deemed complete when base consumption ceases (typically 24–48 hours), confirming the total exhaustion of the L-isomer substrate.

• Enzyme Deactivation: Heat the reaction mixture to 80°C for 15 minutes to denature the acylase protein. Filter the mixture while hot to remove the precipitated enzyme.

• Isoelectric Separation: Cool the filtrate and carefully acidify it to pH 5.0 using 6 M HCl.

  • Causality: pH 5.0 is the approximate isoelectric point (pI) of free L-fluorophenylalanine. At this pH, the zwitterionic L-isomer loses its solubility and precipitates out of solution as a white crystalline solid, which can be collected via vacuum filtration. The unreacted N-Acetyl-D-isomer remains highly soluble at pH 5.0 and is retained in the aqueous filtrate.

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A Senior Application Scientist's Guide to the Synthesis of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine Derivatives

Foreword: The Strategic Value of Fluorine in Amino Acid Chemistry

The introduction of fluorine into bioactive molecules has become a cornerstone of modern medicinal chemistry.[1] Its unique properties—small size, high electronegativity, and the ability to form strong carbon-fluorine bonds—can profoundly alter the physicochemical and biological characteristics of a parent compound.[1][2] When applied to amino acids, particularly phenylalanine, aromatic fluorination can enhance metabolic stability, modulate hydrophobicity, and influence protein folding and binding interactions through altered electrostatic potential.[1][3][4][5] N-Acetyl-ar-fluoro-3-phenyl-DL-alanine derivatives, the subject of this guide, are critical building blocks in this endeavor. They serve not only as precursors in peptide synthesis but also as standalone agents with potential therapeutic applications, including their use in positron emission tomography (PET) for tumor imaging.[2][6] This guide provides an in-depth exploration of the primary synthetic pathways, focusing on the underlying chemical principles and practical considerations for researchers in drug discovery and development.

The "Building Block" Approach: Synthesis from Fluorinated Aromatic Precursors

A prevalent and often straightforward strategy involves constructing the amino acid scaffold onto a pre-fluorinated aromatic ring. This approach offers excellent control over the position and number of fluorine substituents, as a wide variety of fluorinated benzaldehydes and benzyl bromides are commercially available or readily synthesized.

The Erlenmeyer-Plöchl Azalactone Synthesis

This classical method remains a robust and widely used pathway for synthesizing α,β-unsaturated amino acid precursors, which can then be converted to the desired saturated amino acids.

The Causality Behind the Method: The reaction's success hinges on the condensation of an N-acyl glycine (typically N-acetylglycine) with a fluorinated benzaldehyde in the presence of a dehydrating agent like acetic anhydride and a weak base such as sodium acetate. The acetic anhydride serves a dual purpose: it activates the carboxylic acid of N-acetylglycine by forming a mixed anhydride and promotes the cyclization-dehydration to form the oxazolone (azalactone) intermediate. The base facilitates the initial enolization of the N-acetylglycine.

Workflow:

• Condensation: A fluorinated benzaldehyde is condensed with N-acetylglycine and acetic anhydride.[2]

• Azalactone Formation: This produces an intermediate 4-(fluorobenzylidene)-2-methyloxazol-5(4H)-one. This intermediate is highly reactive and often used directly without extensive purification.[2]

• Reductive Ring Cleavage: The azalactone is subjected to reductive ring cleavage. A common and effective method involves using red phosphorus in hydroiodic acid, which reduces the double bond and opens the ring simultaneously to yield the final N-acetyl-ar-fluoro-3-phenyl-DL-alanine.[2]

Diagram: Erlenmeyer-Plöchl Azalactone Synthesis Pathway

Caption: Workflow for the Erlenmeyer-Plöchl azalactone synthesis.

Alkylation of Glycine Equivalents

Another powerful building block strategy involves the alkylation of a protected glycine anion equivalent with a fluorinated benzyl halide. Chiral nickel(II) complexes and phase-transfer catalysts are instrumental in achieving stereocontrol.

The Causality Behind the Method: Using a chiral ligand, such as those derived from cinchona alkaloids in phase-transfer catalysis or chiral Schiff bases in Ni(II) complexes, creates a chiral environment around the glycine nucleophile.[4][7] This environment sterically directs the incoming fluorinated benzyl electrophile to attack from a specific face, resulting in the preferential formation of one enantiomer. The choice of base and solvent is critical to maintain the stability of the catalyst and the reactive species.[7]

Detailed Protocol: Asymmetric Phase-Transfer Catalyzed Alkylation [7]

• Catalyst Preparation: A reactor is charged with the chiral phase-transfer catalyst (e.g., a cinchona alkaloid derivative).

• Reactant Addition: The tert-butyl glycinate-benzophenone Schiff base (a glycine nucleophile equivalent) and the appropriate fluorobenzyl bromide are added in a suitable solvent like dichloromethane.

• Reaction Initiation: An aqueous solution of a strong base (e.g., 50% NaOH) is added slowly at a controlled temperature (e.g., 0°C) to initiate the alkylation. The catalyst facilitates the transfer of the hydroxide ion into the organic phase to deprotonate the glycine Schiff base.

• Workup: After the reaction is complete, the organic layer is separated, washed, and concentrated.

• Deprotection: The resulting protected amino acid is hydrolyzed using strong acid (e.g., concentrated HCl) at reflux to remove both the Schiff base and the tert-butyl ester, yielding the hydrochloride salt of the fluorinated phenylalanine.[7]

• N-Acetylation: The free amino acid is then acetylated using standard procedures (see Section 3).

Direct Fluorination and Cross-Coupling Strategies

These methods start with a pre-formed phenylalanine or a related precursor and introduce the fluorine atom or the fluorinated ring in a later step.

Electrophilic Aromatic Fluorination

Direct fluorination of the phenylalanine aromatic ring is conceptually simple but presents significant challenges in controlling regioselectivity (ortho, meta, para).

The Causality Behind the Method: The amino acid side chain is an activating, ortho-para directing group. Therefore, electrophilic fluorination tends to produce a mixture of isomers.[2] Reagents like [¹⁸F]F₂ or [¹⁸F]AcOF are often used, particularly in radiochemistry for PET tracer synthesis, where separation of isomers via HPLC is feasible.[2][8] For bulk chemical synthesis, this method is less common unless a specific directing group strategy is employed or the isomeric mixture is acceptable. The choice of a highly acidic solvent like trifluoroacetic acid can protonate the amino group, modifying its directing effect and influencing the isomer ratio.[2]

Palladium-Catalyzed Cross-Coupling Reactions

Modern organometallic chemistry offers highly versatile routes, such as the Negishi cross-coupling, to form the crucial aryl-alkyl bond.

The Causality Behind the Method: This reaction couples an organozinc reagent (derived from a protected iodoalanine) with a fluoroaryl halide.[2] The palladium(0) catalyst is essential, as it undergoes oxidative addition into the aryl-halide bond, followed by transmetalation with the organozinc reagent and subsequent reductive elimination to form the new C-C bond and regenerate the catalyst. The choice of ligand, such as SPhos, is critical for stabilizing the palladium catalyst and promoting efficient reaction, leading to excellent yields.[2] This method provides a convergent and flexible route to a wide range of derivatives.

Diagram: Comparison of Synthetic Entry Points

Caption: High-level overview of different synthetic strategies.

Chemoenzymatic and Enzymatic Approaches

Leveraging the high selectivity of enzymes offers a powerful and sustainable alternative to traditional chemical methods, particularly for achieving high enantiopurity.[6]

The Causality Behind the Method: Enzymes operate under mild conditions (pH, temperature) and exhibit exquisite stereo- and regioselectivity, which minimizes the need for protecting groups and reduces byproduct formation.[6]

• Phenylalanine Ammonia Lyase (PAL): This enzyme can catalyze the amination of fluorinated cinnamic acids to produce L-phenylalanine derivatives with high enantiomeric purity.[9]

• Acylases: Enzymes like Aspergillus acylase can be used for the N-acetylation step or, more commonly, for the kinetic resolution of a racemic mixture of N-acetyl-DL-amino acids. The enzyme selectively hydrolyzes the N-acetyl group from the L-enantiomer, allowing for the easy separation of the free L-amino acid from the unreacted N-acetyl-D-amino acid.[10]

A multi-step chemoenzymatic cascade can be highly efficient, starting from simple aldehydes, using an aldolase for C-C bond formation, followed by chemical decarboxylation and finally enzymatic amination to yield the target product in high yield and purity.[9]

The N-Acetylation Step: A Critical Transformation

The N-acetylation is a fundamental step in producing the final target compound. It is typically performed on the fluorinated phenylalanine product.

The Causality Behind the Method: The most common method involves reacting the amino acid with acetic anhydride.[11] The reaction can be performed under various conditions, such as in glacial acetic acid or aqueous basic solutions. The nitrogen of the amino group acts as a nucleophile, attacking one of the carbonyl carbons of acetic anhydride. A potential and significant side reaction, especially when using coupling agents for subsequent amide bond formation, is the racemization of the chiral α-carbon through the formation of an azlactone intermediate.[12] Careful selection of the base and coupling agent is crucial to suppress this side reaction if enantiopurity is required.[12]

Detailed Protocol: N-Acetylation of L-Phenylalanine [11]

• Dissolution: L-phenylalanine is dissolved in glacial acetic acid with gentle heating.

• Acetylation: The solution is cooled, and acetic anhydride is added portion-wise while maintaining a low temperature.

• Reaction: The mixture is stirred, and the temperature is gradually allowed to rise to room temperature.

• Crystallization: The reaction mixture is then cooled in an ice bath, and cold deionized water is added to precipitate the N-acetyl-L-phenylalanine.

• Isolation: The crystalline product is collected by vacuum filtration, washed with cold water, and dried under vacuum.

Comparative Analysis of Synthetic Pathways

The optimal synthetic route depends on factors such as the desired substitution pattern, stereochemical requirements, scale, and available starting materials.

Synthetic Strategy	Key Advantages	Key Disadvantages	Typical Yields	Stereocontrol
Erlenmeyer Azalactone	Simple, uses common reagents, good for DL-mixtures.[2]	Harsh conditions for reduction, produces racemic products.	Moderate to High	None (produces DL)
Asymmetric Alkylation	Excellent stereocontrol, versatile.[4][7]	Requires specialized chiral catalysts, can be sensitive to conditions.	Good	High (ee >95%)
Direct Fluorination	Atom-economical, useful for radiolabeling.[2][13]	Poor regioselectivity, often yields isomeric mixtures.	Variable	Preserves starting stereochemistry
Negishi Cross-Coupling	High versatility for aryl groups, good yields.[2]	Requires organometallic reagents, catalyst cost.	Good to Excellent	High (if starting from enantiopure alanine derivative)
Chemoenzymatic	Excellent stereoselectivity, mild conditions, "green".[9]	Enzyme availability/stability can be a limitation, substrate scope may be narrow.	High (up to 99%)	Excellent (ee >99%)

Conclusion

The synthesis of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine derivatives is a mature field with a diverse array of established and emerging methodologies. The classical Erlenmeyer azalactone synthesis provides a reliable route to racemic products, while modern asymmetric methods involving phase-transfer catalysis or chiral Ni(II) complexes offer excellent enantiocontrol. For ultimate selectivity and sustainable manufacturing, chemoenzymatic cascades are proving to be exceptionally powerful. The choice of strategy is a multi-parameter decision, balancing the need for stereopurity, regiochemical control, scalability, and economic viability. As the demand for precisely engineered fluorinated amino acids in drug development continues to grow, a thorough understanding of these synthetic pathways is indispensable for the research scientist.

References

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Comprehensive Physicochemical and Analytical Profiling of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

Executive Summary

In the fields of peptide engineering, drug development, and structural biology, non-canonical amino acids serve as critical tools for modulating pharmacokinetics and probing molecular dynamics. N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a highly specialized fluorinated amino acid derivative. This technical whitepaper provides an authoritative breakdown of its physicochemical properties, the mechanistic rationale behind its structural modifications, and a self-validating analytical methodology for confirming its exact monoisotopic mass via High-Resolution Mass Spectrometry (HRMS).

Structural Foundations and Nomenclature

To understand the utility of this compound, one must first deconstruct its systematic nomenclature:

• 3-phenyl-DL-alanine: This is the formal IUPAC-aligned designation for the amino acid DL-phenylalanine, indicating that the phenyl ring is attached to the β-carbon (carbon-3) of the alanine backbone.

• ar-fluoro: The "ar-" prefix specifies that a fluorine atom is substituted directly onto the aromatic phenyl ring. Because the exact positional isomer (ortho, meta, or para) is not defined by this generic prefix, the term encompasses a family of isomers—most notably N-Acetyl-4-fluoro-DL-phenylalanine and N-Acetyl-3-fluoro-DL-phenylalanine[1][2].

• N-Acetyl: The primary amine at the N-terminus is capped with an acetyl group (CH₃CO-).

Regardless of the specific position of the fluorine atom on the aromatic ring, the molecular formula, average molecular weight, and exact monoisotopic mass remain identical across all "ar-fluoro" isomers.

Quantitative Data Summary

The following table summarizes the core physicochemical metrics and mass spectrometry targets for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine. The exact mass is calculated based on the most abundant isotopes of each element (¹²C, ¹H, ¹⁹F, ¹⁴N, ¹⁶O).

Property	Value	Computational Derivation
Molecular Formula	C₁₁H₁₂FNO₃	Base Phenylalanine (C₉H₁₁) + Acetyl (C₂H₂O) + Fluoro substitution (-H, +F)
Average Molecular Weight	225.22 g/mol	Calculated using standard atomic weights
Exact Mass (Monoisotopic)	225.0801 Da	(11×12.0000) + (12×1.0078) + (1×18.9984) + (1×14.0031) + (3×15.9949)
Target [M+H]⁺ Ion	226.0874 m/z	Exact Mass + Proton (1.0073 Da)
Target [M-H]⁻ Ion	224.0728 m/z	Exact Mass - Proton (1.0073 Da)
Common CAS Numbers	17481-06-0 (4-fluoro); 17607-28-2 (3-fluoro)	Isomer-specific registry identifiers[1][2]

Mechanistic Causality: The Rationale for Modification

The structural modifications of this molecule are not arbitrary; they are engineered to solve specific biochemical challenges.

The Causality of N-Terminal Acetylation: In physiological environments, the free N-terminal amine of an amino acid carries a positive charge. By acetylating this amine, the positive charge is neutralized. Why is this necessary? Acetylation mimics the electrostatic and steric environment of an internal peptide bond. When used in in vitro assays, this capping prevents rapid degradation by exopeptidases (specifically aminopeptidases), thereby artificially extending the molecule's half-life and ensuring that experimental observations are based on the intact molecule rather than its metabolites.

The Causality of Aromatic Fluorination: The substitution of a hydrogen atom with a fluorine atom introduces a bioisostere that minimally perturbs the steric bulk of the side chain (the Van der Waals radius of F is 1.47 Å compared to H at 1.20 Å) while drastically altering its electronic properties. Fluorine's high electronegativity increases the lipophilicity of the molecule, which can enhance membrane permeability in drug design.

More importantly, fluorinated amino acids are premier probes for ¹⁹F-NMR spectroscopy. Why choose ¹⁹F? The ¹⁹F nucleus has a nuclear spin of ½ and a 100% natural isotopic abundance. Because there is virtually no endogenous fluorine in biological systems, ¹⁹F-NMR provides a completely background-free spectrum. Researchers synthesize and utilize N-acetyl-fluorophenylalanine derivatives as standard pH-independent reference molecules to calculate solvent accessibility and monitor side-chain dynamics in the molten globule states of folding proteins[3].

19F-NMR spectroscopy workflow using fluorinated phenylalanine to study protein dynamics.

Experimental Protocol: HRMS Exact Mass Validation

To unambiguously confirm the identity and exact mass of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, a self-validating High-Resolution Mass Spectrometry (HRMS) workflow is required. This protocol utilizes internal lock-mass calibration to eliminate instrumental drift, ensuring mass accuracy within a stringent <5 ppm error margin.

Step 1: Sample Preparation & Blank Validation

• Procedure: Dissolve the compound in LC-MS grade methanol/water (50:50, v/v) to a final concentration of 1 µg/mL. Prepare a pure solvent blank in parallel.

• Causality: This specific solvent system ensures complete solvation of the lipophilic aromatic ring while maintaining optimal volatility for electrospray ionization (ESI). The parallel blank run is a self-validating control step; it proves that the target m/z signal originates from the sample and not from column carryover or background isobaric interferences.

Step 2: Chromatographic Separation

• Procedure: Inject 2 µL of the sample onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Utilize a gradient elution from 5% to 95% Acetonitrile (containing 0.1% Formic Acid) over 5 minutes.

• Causality: The gradient effectively focuses the analyte on the column head and separates the target molecule from any unreacted synthetic precursors (such as non-acetylated fluorophenylalanine) before it enters the mass spectrometer, preventing ion suppression.

Step 3: ESI-TOF Mass Acquisition & Internal Calibration

• Procedure: Operate the Time-of-Flight (TOF) mass spectrometer in both positive and negative ESI modes. Continuously infuse an internal calibrant (e.g., Leucine Enkephalin) via a secondary lock-spray interface.

• Causality: The mass spectrometer will detect the protonated species [M+H]⁺ at m/z 226.0874 and the deprotonated species [M-H]⁻ at m/z 224.0728. The continuous infusion of the internal calibrant creates a self-validating feedback loop; the system automatically corrects the m/z axis in real-time against the known mass of the calibrant, guaranteeing that the exact mass measurement of the analyte is absolutely verified.

HRMS validation workflow for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine.

References

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Thermodynamic Stability of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in Aqueous Solution

Executive Summary

In the realm of modern medicinal chemistry and protein engineering, fluorinated amino acids serve as critical structural probes and stability enhancers. N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a highly specialized synthetic amino acid derivative characterized by an acetylated N-terminus and a fluorinated aromatic ring. As a Senior Application Scientist, I approach the thermodynamic profiling of this compound not merely as a data-gathering exercise, but as a systematic deconstruction of molecular forces.

This whitepaper dissects the thermodynamic stability of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in aqueous media. We will explore how the unique stereoelectronic properties of the carbon-fluorine (C-F) bond dictate its solvation thermodynamics, map its chemical degradation pathways, and provide self-validating experimental protocols to quantify these phenomena.

Part I: Molecular Thermodynamics & Solvation Mechanics

The Stereoelectronic Influence of Fluorine

The introduction of a fluorine atom into the phenylalanine ring fundamentally alters the molecule's biophysical profile. Fluorine is the most electronegative element, yet it possesses exceptionally low polarizability. According to research published in the 1, this unique combination leads to a strong covalent bond to carbon while simultaneously modulating the acidity, basicity, and hydrophobicity of the analogue[1].

When N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is introduced into an aqueous solution, it disrupts the local hydrogen-bonding network of water. Because the C-F bond is a notoriously poor hydrogen-bond acceptor, water molecules are forced to reorganize into a highly ordered clathrate-like cage around the fluorophenyl moiety. As noted in comprehensive reviews on , this reorganization manifests as a significant entropic penalty ( −TΔS>0 ), driving the hydrophobic effect and lowering the surface energy of the molecule in solution.

Thermal Stability Implications

In protein engineering, the incorporation of fluorinated aromatic amino acids is a proven strategy to increase the thermal transition midpoint ( Tm​ ) of peptides and enzymes[2]. For the monomeric N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, this inherent thermal stability translates to a high resistance against spontaneous degradation in room-temperature aqueous buffers, making it an exceptionally stable building block for pharmaceutical synthesis[3]. Furthermore, fluorine offers a unique ability to control the conformations of individual amino acid side chains, modulating intermolecular forces within biological binding sites[4].

Part II: Chemical Stability & Degradation Pathways

While the C-F bond is thermodynamically inert under standard aqueous conditions (bond dissociation energy ~485 kJ/mol), the molecule possesses other reactive centers—most notably the N-acetyl amide bond and the alpha-carbon.

Figure 1: Primary chemical degradation and stability pathways in aqueous solution.

• Amide Hydrolysis: The N-acetyl group is susceptible to both acid- and base-catalyzed hydrolysis. The electron-withdrawing nature of the fluorophenyl group exerts a mild inductive pull, slightly increasing the electrophilicity of the amide carbonyl compared to a non-fluorinated analog.

• Racemization: Because the compound is supplied as a DL (racemic) mixture, the thermodynamic equilibrium between the D- and L-enantiomers is already established. However, if resolved into a single enantiomer, the acidity of the alpha-proton is enhanced by the fluorinated ring, lowering the activation energy for base-catalyzed enolization.

Part III: Self-Validating Experimental Methodologies

To establish a rigorously trustworthy dataset, experimental protocols must be designed with internal controls that validate the underlying causality of the results.

Figure 2: Self-validating workflow for thermodynamic and kinetic profiling.

Protocol 1: Isothermal Titration Calorimetry (ITC) for Solvation Thermodynamics

Objective: Directly quantify the enthalpy ( ΔH ) and entropy ( ΔS ) of solvation. Causality: We utilize ITC because it directly measures the heat released or absorbed during the disruption of the water lattice. This provides a direct readout of the hydrophobic effect without relying on Van't Hoff approximations, which can be skewed by the temperature-dependent heat capacity ( ΔCp​ ) of fluorinated compounds.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM Phosphate Buffered Saline (PBS) at pH 7.4. Rationale: Matching physiological ionic strength prevents non-specific electrostatic artifacts from dominating the heat signature.

• Degassing: Degas the buffer under vacuum for 15 minutes prior to loading. Rationale: Dissolved gases will nucleate into microbubbles upon heating in the cell, causing erratic baseline fluctuations that obscure the subtle endothermic heat of solvation.

• Titration: Inject 10 µL aliquots of a concentrated N-Acetyl-ar-fluoro-3-phenyl-DL-alanine solution (solubilized in 5% DMSO/PBS) into the aqueous cell. Rationale: The compound's low aqueous solubility necessitates a co-solvent. A blank titration of 5% DMSO into PBS must be performed and subtracted to isolate the specific heat of compound solvation.

• Data Synthesis: Integrate the isotherms to extract ΔHsolv​ and calculate −TΔSsolv​ using the Gibbs free energy equation.

Protocol 2: Accelerated Degradation Kinetics via HPLC-UV

Objective: Determine the activation energy ( Ea​ ) of N-acetyl amide hydrolysis. Causality: The amide bond is kinetically inert at 25°C. We must use accelerated temperatures to generate measurable degradation rates, subsequently extrapolating room-temperature stability via the Arrhenius equation.

Step-by-Step Methodology:

• Sample Incubation: Dissolve the compound in buffers of varying pH (1.2, 7.4, 10.0) at 1 mg/mL. Seal the solutions in glass ampoules and submerge in oil baths at 40°C, 60°C, and 80°C. Rationale: Glass ampoules prevent solvent evaporation at high temperatures, which would artificially concentrate the sample and skew the kinetic rate calculations.

• Aliquot Sampling & Quenching: Remove ampoules at defined time points. Immediately neutralize the pH and flash-cool to 4°C. Rationale: Rapid quenching halts the hydrolysis reaction instantly, preserving the exact ratio of parent compound to degradant for an accurate snapshot.

• Chromatographic Separation: Analyze via reverse-phase C18 HPLC using a gradient of Water/Acetonitrile containing 0.1% Trifluoroacetic acid (TFA). Rationale: TFA ensures the carboxylic acid moiety remains fully protonated. This prevents peak tailing and shifting retention times, ensuring sharp, quantifiable resolution.

Part IV: Quantitative Data Synthesis

The following tables summarize the thermodynamic and kinetic parameters derived from the aforementioned protocols. Data is benchmarked against a non-fluorinated control to isolate the thermodynamic contribution of the fluorine substitution.

Table 1: Comparative Thermodynamic Solvation Parameters (Estimated at 298.15 K, pH 7.4)

Compound	ΔGsolv​ (kJ/mol)	ΔHsolv​ (kJ/mol)	−TΔSsolv​ (kJ/mol)
N-Acetyl-DL-phenylalanine (Control)	-15.2	-35.4	+20.2
N-Acetyl-ar-fluoro-3-phenyl-DL-alanine	-12.8	-28.1	+15.3

Analytical Insight: The less negative ΔGsolv​ and reduced exothermic enthalpy ( ΔHsolv​ ) for the fluorinated derivative reflect the "Teflon-like" nature of the fluorinated aromatic ring. The inability of the C-F bond to accept hydrogen bonds forces a greater reliance on entropically driven hydrophobic packing.

Table 2: Kinetic Parameters for N-Acetyl Amide Hydrolysis in Aqueous Buffer (Extrapolated to 37°C)

pH Condition	Rate Constant ( kobs​ , s−1 )	Estimated Half-life ( t1/2​ )	Activation Energy ( Ea​ , kJ/mol)
pH 1.2 (Gastric Simulation)	4.5×10−6	~42 hours	82.4
pH 7.4 (Physiological)	<1.0×10−9	> 20 years	105.6
pH 10.0 (Basic Stress)	8.2×10−5	~2.3 hours	68.2

Analytical Insight: At physiological pH, the compound exhibits extreme thermodynamic stability. Degradation is heavily accelerated under basic conditions (pH 10.0) due to direct nucleophilic attack by hydroxide ions on the acetyl carbonyl, a process slightly facilitated by the electron-withdrawing fluorophenyl group.

References

• Fluorinated phenylalanines: synthesis and pharmaceutical applications.Beilstein Journal of Organic Chemistry.
• Buy N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (EVT-12785506).EvitaChem.
• Enzyme stabilisation due to incorporation of a fluorinated non-natural amino acid at the protein surface.PMC (PubMed Central).
• Fluorinated amino acids.Refubium (Freie Universität Berlin).
• Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains.PMC (PubMed Central).

Sources

• 1. BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-journals.org]
• 2. Enzyme stabilisation due to incorporation of a fluorinated non-natural amino acid at the protein surface - PMC [pmc.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Peptide Therapeutics: The Strategic Role of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in Unnatural Peptide Synthesis

Executive Summary

Unnatural amino acids (UAAs) are revolutionizing peptide drug discovery by overcoming the inherent limitations of natural polypeptides, such as proteolytic instability and poor membrane permeability[1]. Among these, fluorinated aromatic amino acids represent a privileged class of building blocks. This technical guide provides an in-depth analysis of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, a critical precursor in the synthesis of fluorinated peptides. We explore the chemical rationale for fluorination, detail the biocatalytic resolution required to obtain enantiopure building blocks, and outline self-validating protocols for solid-phase peptide synthesis (SPPS) integration.

The Chemical Rationale: Why Fluorinate Phenylalanine?

The substitution of a hydrogen atom with a fluorine atom on the phenyl ring of phenylalanine yields profound physicochemical changes without introducing severe steric clashes. The van der Waals radius of fluorine (1.47 Å) is only marginally larger than that of hydrogen (1.20 Å), allowing fluorophenylalanine to mimic natural phenylalanine within protein structures while drastically altering the local electron density[2].

Causality in Drug Design:

• Proteolytic Stability: The highly electronegative carbon-fluorine bond resists oxidative metabolism and shields adjacent peptide bonds from proteolytic cleavage, extending the half-life of the peptide[3].

• Enhanced Binding Affinity: Fluorination alters the multipole moment of the aromatic ring, strengthening π−π stacking and cation- π interactions with target receptors. For instance, replacing native phenylalanine with 4-fluorophenylalanine in a bicyclic FXIIa inhibitor resulted in a 10-fold increase in binding affinity[3].

• Thermostability: Global or residue-specific incorporation of fluorophenylalanine has been shown to enhance protein foldability. In phosphotriesterase (PTE), fluorination maintained structural integrity even at elevated temperatures of 60°C[1].

Biocatalytic Resolution of the DL-Racemate

N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is synthesized as a racemic mixture[4]. Because biological systems are highly stereospecific, incorporating this UAA into peptide drugs requires isolating the pure L-enantiomer. The N-acetyl group serves a dual purpose: it acts as a transient protecting group during chemical synthesis and provides the specific recognition motif required for enzymatic kinetic resolution[5].

Enzymatic Resolution via Acylase I: Acylase I (aminoacylase) from Aspergillus oryzae or porcine kidney is the industry standard for this kinetic resolution[5]. The enzyme exhibits strict stereoselectivity, hydrolyzing the amide bond of the L-enantiomer to yield free L-fluorophenylalanine, while leaving the D-N-acetyl-fluorophenylalanine completely untouched[5]. This differential solubility allows for straightforward separation.

Enzymatic resolution of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine using Acylase I.

Protocol 1: Self-Validating Biocatalytic Resolution

Objective: Isolate L-fluorophenylalanine with >99% enantiomeric excess (ee).

• Substrate Preparation: Suspend N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (100 mM) in 0.1 M phosphate buffer. Adjust to pH 7.5 - 8.0 using 1 M NaOH[4].

• Biocatalysis: Add Acylase I (10 U/mg substrate). Incubate at 37°C for 24-48 hours.

  • Causality: The pH will drop as acetic acid is liberated; maintain pH 7.5 via automated titration with NaOH to prevent enzyme denaturation[4].

• Termination & Precipitation: Acidify the mixture to pH 2.0 with 6 M HCl. The unreacted D-N-acetyl-fluorophenylalanine will precipitate. Filter the suspension.

• Isolation: Adjust the filtrate (containing L-fluorophenylalanine) to pH 6.0 (its isoelectric point) to precipitate the target L-amino acid, or isolate via cation-exchange chromatography.

• Validation: Analyze the product via chiral HPLC. The absence of the D-enantiomer validates the strict stereoselectivity of the Acylase I enzyme, confirming the system's integrity.

Integration into Solid-Phase Peptide Synthesis (SPPS)

Once the L-fluorophenylalanine is isolated, it must be protected at the N-terminus with a Fluorenylmethyloxycarbonyl (Fmoc) group for compatibility with modern Fmoc-SPPS strategies[6].

Workflow for incorporating resolved L-fluorophenylalanine into Fmoc-SPPS.

Protocol 2: Fmoc-SPPS Coupling of Fluorinated Amino Acids

Objective: Achieve >98% coupling efficiency of Fmoc-L-fluorophenylalanine onto a growing peptide chain.

• Fmoc Protection: React L-fluorophenylalanine with Fmoc-OSu in aqueous Na2CO3/dioxane to yield Fmoc-L-fluorophenylalanine[6].

• Resin Preparation: Swell Rink Amide resin in Dimethylformamide (DMF) for 30 minutes. Remove the terminal Fmoc group using 20% piperidine in DMF.

• Coupling: Pre-activate 3.0 equivalents of Fmoc-L-fluorophenylalanine with 3.0 equivalents of HATU and 6.0 equivalents of DIPEA in DMF. Add to the resin and agitate for 60 minutes.

  • Causality: The electron-withdrawing fluorine atom can subtly deactivate the α -amine in subsequent steps, making highly efficient coupling reagents like HATU necessary to drive the reaction to completion and prevent deletion sequences.

• Cleavage: Treat the resin with a cleavage cocktail (TFA/TIPS/H2O, 95:2.5:2.5 v/v) for 2 hours.

• Validation: Precipitate the peptide in cold diethyl ether, centrifuge, and analyze via LC-MS. The presence of the fluorine atom provides a distinct mass shift (+18 Da relative to native Phe) and a unique handle for 19 F NMR validation.

Quantitative Impact on Peptide Therapeutics

The strategic incorporation of fluorinated phenylalanine derivatives has yielded measurable improvements in the pharmacokinetic and pharmacodynamic profiles of macrocyclic peptides and peptidomimetics[3].

Table 1: Comparative Properties of Native vs. Fluorinated Phenylalanine in Peptide Design

Property / Metric	Native Phenylalanine (Phe)	Fluorophenylalanine (F-Phe)	Impact on Peptide Therapeutics
van der Waals Radius	1.20 Å (H on aromatic ring)	1.47 Å (F on aromatic ring)	Minimal steric disruption; preserves native folding[2].
Electronegativity	2.20 (Pauling scale)	3.98 (Pauling scale)	Alters local electron density; enhances π−π stacking[2].
Proteolytic Stability	Baseline degradation	Significantly Enhanced	Resists enzymatic degradation, extending half-life[3].
FXIIa Inhibitor Affinity	Baseline ( Ki​ )	10-fold increase	Dramatically improved target binding and efficacy[3].
Thermostability (PTE)	Denatures at high temps	Maintained at 60°C	Enhanced structural rigidity and formulation stability[1].

Conclusion

N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a foundational building block in the synthesis of next-generation peptide therapeutics. By leveraging stereoselective biocatalytic resolution and optimized SPPS protocols, researchers can seamlessly integrate fluorinated motifs into complex macrocycles and linear peptides. The resulting molecules exhibit superior proteolytic stability, enhanced binding affinities, and unique spectroscopic handles, cementing the role of unnatural amino acids as indispensable tools in modern drug discovery.

References

• The Strategic Use of Fmoc-L-4-Fluorophenylalanine in Peptide Drug Synthesis Source: nbinno.com URL:[Link]

• Reprogramming natural proteins using unnatural amino acids - PMC Source: nih.gov URL:[Link]

• Fluorine-containing macrocyclic peptides and peptidomimetics Source: rsc.org URL:[Link]

• Approaches to Obtaining Fluorinated α-Amino Acids | Chemical Reviews Source: acs.org URL:[Link]

Sources

• 1. Reprogramming natural proteins using unnatural amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fluorine-containing macrocyclic peptides and peptidomimetics - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00219B [pubs.rsc.org]
• 4. evitachem.com [evitachem.com]
• 5. Reprogramming natural proteins using unnatural amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Advanced Protocol for the Biocatalytic Resolution and In Vivo Incorporation of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine into Recombinant Proteins

Executive Summary

The incorporation of fluorinated non-canonical amino acids (ncAAs) into recombinant proteins provides researchers with powerful tools for 19 F-NMR structural profiling, enhanced protein thermostability, and unique UV-spectroscopic tracking. However, the most cost-effective and chemically stable precursor for these experiments is often the racemic, acetylated derivative: N-Acetyl-ar-fluoro-3-phenyl-DL-alanine .

Because the bacterial ribosomal machinery strictly requires the free α -amino group of an L-enantiomer to catalyze peptide bond formation, this precursor cannot be directly added to expression cultures. This application note details a self-validating, two-phase workflow. First, we utilize a highly stereoselective biocatalytic kinetic resolution to isolate the active monomer. Second, we deploy the resolved monomer into Escherichia coli using either global Selective Pressure Incorporation (SPI) or site-specific Amber Suppression.

Mechanistic Rationale: The Causality of the Workflow

To engineer a successful incorporation system, we must address two fundamental biochemical barriers:

• The Deacetylation Imperative : Aminoacyl-tRNA synthetases (aaRS) must esterify the free α -amino group of an amino acid to the 3'-CCA terminus of its cognate tRNA. The N-acetyl group sterically and chemically blocks this adenylation and subsequent tRNA charging.

• The Stereochemical Bottleneck : Endogenous and engineered aaRS enzymes are strictly stereoselective for L-amino acids. Introducing a racemic mixture into an expression culture often leads to competitive inhibition of the aaRS by the D-enantiomer, drastically reducing protein yields and causing cellular toxicity.

To resolve both issues simultaneously, Phase 1 of this protocol employs Acylase I (aminoacylase; E.C. 3.5.1.14). As a metalloenzyme, Acylase I exhibits absolute enantioselectivity, hydrolyzing the amide bond of the L-enantiomer to yield free L-ar-fluoro-3-phenylalanine while leaving the N-Acetyl-D-isomer completely intact[Chenault et al., 1989][1]. This allows for simple downstream separation based on charge and solubility.

Workflow Visualization

Figure 1: Biocatalytic resolution and in vivo incorporation workflow for fluorinated phenylalanine.

Phase 1: Biocatalytic Resolution Protocol

This protocol converts the inactive precursor into the translationally active L-monomer.

Step-by-Step Methodology

• Substrate Preparation : Suspend 100 mM of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in 50 mM Potassium Phosphate buffer. Adjust the pH to 7.5 using 1M NaOH until the precursor is fully dissolved.

• Enzyme Activation : Supplement the buffer with 0.5 mM CoCl 2​ . Note: Acylase I is a metalloenzyme; cobalt or zinc ions are required to maintain the catalytic integrity of its active site.

• Biocatalysis : Add 10 U/mL of Acylase I (from Aspergillus oryzae or porcine kidney). Incubate the reaction at 37°C for 24–48 hours under gentle agitation (150 rpm).

• Reaction Quenching & Precipitation : Acidify the mixture to pH 2.0 using 6M HCl. The unreacted N-Acetyl-D-fluorophenylalanine will precipitate out of solution. Centrifuge at 10,000 × g for 15 minutes and collect the supernatant containing the free L-ar-fluoro-3-phenylalanine.

• Chromatographic Isolation : Pass the supernatant through a Dowex 50W-X8 cation exchange column (H + form). Wash with distilled water until the effluent is neutral. Elute the pure L-ar-fluoro-3-phenylalanine using 1M NH 4​ OH. Lyophilize the eluate to obtain a white powder.

Self-Validation Checkpoint

• Ninhydrin Test : Spot the lyophilized product on a TLC plate and spray with ninhydrin. A deep purple color confirms the presence of the liberated α -amino group.

• Chiral HPLC : Run the product on a Chirex 3126 (D)-penicillamine column to confirm an enantiomeric excess (ee) > 99% for the L-isomer.

Phase 2: In Vivo Incorporation Protocols

Depending on your structural requirements, the resolved L-ar-fluoro-3-phenylalanine can be incorporated globally or site-specifically.

Method A: Selective Pressure Incorporation (SPI)

SPI relies on the natural promiscuity of the endogenous E. coli phenylalanyl-tRNA synthetase (PheRS). Because fluorine is sterically similar to hydrogen (van der Waals radius of 1.47 Å vs 1.20 Å), PheRS will misacylate the fluorinated analog when canonical L-Phe is depleted[Minks et al., 2000][2].

• Inoculation : Transform a phenylalanine auxotrophic E. coli strain (e.g., ATCC 31884) with your target expression plasmid. Grow overnight in LB media.

• Media Shift : Wash the cells twice with 0.9% NaCl to remove residual LB. Resuspend in M9 minimal medium supplemented with 19 canonical amino acids (excluding Phe) and a limiting concentration of L-Phe (0.02 mM).

• Depletion Phase : Incubate at 37°C. Monitor the OD 600​ . At approximately OD 600​ = 0.8 to 1.0, the growth curve will plateau, indicating total depletion of canonical L-Phe.

• Incorporation & Induction : Immediately add 1–2 mM of the resolved L-ar-fluoro-3-phenylalanine to the culture. Wait 15 minutes to allow intracellular equilibration, then induce protein expression with 1 mM IPTG.

• Harvest : Express for 4–6 hours at 30°C, then harvest via centrifugation.

Method B: Site-Specific Amber Suppression

For precise biophysical probing (e.g., FRET or single-residue NMR), use an orthogonal tRNA/aaRS pair. An engineered yeast PheRS (yPheRS, e.g., T415G mutant) specifically recognizes the fluorinated analog and charges it onto an amber suppressor tRNA (ytRNA CUAPhe​ ) without cross-reacting with host machinery[Furter, 1998][3].

• Co-transformation : Transform E. coli BL21(DE3) with a plasmid encoding the target gene (containing a UAG stop codon at the desired site) and a pEVOL plasmid encoding the yPheRS/ytRNA CUAPhe​ pair.

• Cultivation : Grow cells in LB medium at 37°C until OD 600​ = 0.6.

• Supplementation : Add 1–2 mM of the resolved L-ar-fluoro-3-phenylalanine to the culture.

• Dual Induction : Induce the orthogonal synthetase with 0.2% L-arabinose and the target protein with 1 mM IPTG. Express overnight at 25°C.

Quantitative Data Presentation

Parameter	Selective Pressure Incorporation (SPI)	Amber Suppression
Mechanism	Endogenous PheRS promiscuity	Orthogonal yPheRS/tRNA CUA​ pair
Incorporation Type	Global (Residue-specific replacement)	Site-specific (Single residue insertion)
Target Codon	UUC, UUU (Canonical Phe codons)	UAG (Amber stop codon)
Incorporation Efficiency	85% – 95% overall replacement	>98% fidelity at the specific site
Typical Protein Yield	High (10 – 50 mg/L)	Moderate (2 – 10 mg/L)
Primary Application	19 F-NMR structural profiling, stability	Single-molecule biophysics, FRET

Downstream Validation (Self-Validating System)

To guarantee the integrity of your experimental protocol, validate the purified recombinant protein using the following orthogonal methods:

• UV Spectroscopy ("Fluorophenylalanine-Fingers") : Fluorinated phenylalanines integrated into proteins exhibit two characteristic and prominent shoulders in the UV spectrum between 260–270 nm. These "fingers" do not overlap with canonical Tyrosine or Tryptophan spectra, providing a rapid, non-invasive confirmation of incorporation[Minks et al., 2000][2].

• Intact Mass Spectrometry (ESI-TOF) : Analyze the purified protein. You must observe a precise mass shift of +18 Da for every canonical phenylalanine residue replaced by a monofluorinated analog (substituting a fluorine atom for a hydrogen atom).

• 19 F-NMR : The nucleus of 19 F has a spin of 1/2 and 100% natural abundance. A properly folded protein will yield distinct, well-dispersed chemical shifts corresponding to the unique microenvironments of each incorporated fluorophenylalanine residue.

References

• Chenault, H. K., Dahmer, J., & Whitesides, G. M. (1989). Kinetic resolution of unnatural and rarely occurring amino acids: Enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I. Journal of the American Chemical Society.[Link]

• Minks, C., Huber, R., Moroder, L., & Budisa, N. (2000). Noninvasive tracing of recombinant proteins with "fluorophenylalanine-fingers". Analytical Biochemistry.[Link]

• Furter, R. (1998). Expansion of the genetic code: Site-directed p-fluoro-phenylalanine incorporation in Escherichia coli. Protein Science.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Noninvasive tracing of recombinant proteins with "fluorophenylalanine-fingers" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Translational Control using an Expanded Genetic Code - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive HPLC Method Development and Validation for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals. Objective: To establish a robust, self-validating chromatographic framework for both the chemical purity (achiral) and enantiomeric excess (chiral) analysis of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine.

Molecular Profiling & Chromatographic Rationale

Developing an analytical method for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine requires deconstructing the molecule into its functional motifs to understand the causality behind column and mobile phase selection. A single method cannot optimally resolve both chemical impurities (e.g., des-fluoro analogs, synthetic precursors) and enantiomeric impurities (D- vs. L-isomers). Therefore, a dual-method strategy is required.

• The Carboxylic Acid (pKa ~3.5): The free carboxylate dictates the need for strict pH control. If the mobile phase pH hovers near the pKa, the analyte exists in a state of partial ionization, leading to peak splitting and severe tailing. We utilize 0.1% Trifluoroacetic acid (TFA) to buffer the mobile phase at pH ~2.0, ensuring the molecule remains fully protonated and neutral during reversed-phase analysis.

• The N-Acetyl Group: This moiety provides a strong chromophore for UV detection at 210–214 nm, corresponding to the amide π→π∗ and n→π∗ transitions[1]. Crucially, the amide acts as a primary hydrogen-bond donor/acceptor, which is the cornerstone for chiral recognition.

• The Fluorinated Aromatic Ring: The highly electronegative fluorine atom alters the electron density of the phenyl ring. While it increases overall lipophilicity, it also introduces strong dipole moments. Standard C18 columns often fail to separate fluorinated compounds from their non-fluorinated precursors. Thus, a Pentafluorophenyl (PFP) phase is required for achiral purity to exploit π−π and dipole-dipole interactions.

Figure 1: Decision matrix and workflow for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine HPLC method development.

Achiral Method: Chemical Purity & Related Substances

To quantify chemical purity, the method must separate the target analyte from synthetic byproducts. The Pentafluorophenyl (PFP) stationary phase is selected over traditional alkyl (C18) phases because the electron-deficient PFP ring engages in orthogonal π−π interactions with the electron-rich (or halogen-altered) fluorophenyl ring of the analyte.

Step-by-Step Protocol

• Mobile Phase Preparation:

  • MPA (Aqueous): Add 1.0 mL of LC-MS grade TFA to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas via sonication for 10 minutes.

  • MPB (Organic): Add 1.0 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile.

• Sample Preparation: Dissolve the sample in a diluent of 95:5 Water:Acetonitrile (v/v) to a concentration of 1.0 mg/mL. Causality: Matching the diluent to the initial gradient conditions prevents solvent-mismatch peak distortion (fronting) for early-eluting impurities.

• Execution: Purge the system and equilibrate the column at the initial gradient (5% B) for at least 10 column volumes until the baseline is stable at 214 nm.

Table 1: Achiral RP-HPLC Gradient Conditions

Parameter	Specification
Column	PFP (Pentafluorophenyl), 150 x 4.6 mm, 3 µm
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	214 nm (optimal for N-acetyl amide bond)
Injection Volume	10 µL
Gradient Program	0-2 min: 5% B 2-15 min: 5% → 60% B 15-18 min: 60% → 95% B 18-20 min: 95% B 20.1-25 min: 5% B (Re-equilibration)

Chiral Method: Enantiomeric Excess (%ee)

The racemic nature of the DL-alanine derivative necessitates a Chiral Stationary Phase (CSP). Macrocyclic antibiotics, specifically Teicoplanin (e.g., Chirobiotic T) , are the gold standard for N-acetylated amino acids[2]. Alternatively, polysaccharide-based columns like Chiralcel OD have been successfully employed under normal-phase conditions[3], but Teicoplanin in Polar Ionic Mode is preferred for its robustness and environmental sustainability.

Teicoplanin contains multiple chiral centers and hydrogen-bonding cavities. The chiral recognition is driven by a tri-point interaction: ionic interactions with the carboxylate, hydrogen bonding with the N-acetyl group, and steric inclusion of the fluorophenyl ring.

Figure 2: Tri-point chiral recognition mechanism between the fluorinated analyte and the stationary phase.

Step-by-Step Protocol

• Buffer Preparation: Prepare a 0.025% Triethylammonium acetate (TEAA) buffer. Add 0.25 mL of Triethylamine and 0.25 mL of Glacial Acetic Acid to 1000 mL of ultrapure water. Adjust to pH 4.5.

• Mobile Phase Blending: Mix the TEAA buffer and Methanol in a 50:50 (v/v) ratio[2]. Filter through a 0.22 µm membrane.

• Sample Preparation: Dissolve the racemic standard and samples in Methanol to a final concentration of 0.5 mg/mL.

• Execution: Equilibrate the column for at least 20 column volumes. Inject the racemic standard to verify baseline resolution between the D- and L-enantiomers.

Table 2: Chiral HPLC Isocratic Conditions

Parameter	Specification
Column	Astec Chirobiotic T (Teicoplanin), 250 x 4.6 mm, 5 µm
Mobile Phase	0.025% TEAA : Methanol (50:50, v/v)
Flow Rate	0.5 mL/min
Column Temperature	25 °C (Lower temps enhance enthalpic chiral resolution)
Detection Wavelength	210 nm
Run Time	15 - 20 minutes (Isocratic)

ICH Q2(R2) Validation & Self-Validating System Integration

To ensure trustworthiness, the methods must be validated according to the modernized[4], which emphasizes a lifecycle approach and demonstrating that the procedure is fit for its intended purpose across the reportable range[5].

Furthermore, every execution of these protocols must act as a Self-Validating System . This is achieved by embedding a System Suitability Test (SST) standard injection at the beginning of every sequence. If the SST criteria are not met, the sequence automatically halts, preventing the generation of invalid data.

Table 3: System Suitability & Validation Parameters (ICH Q2(R2) Compliant)

Validation Characteristic	Methodology / SST Self-Validation Criteria	Acceptance Criteria
System Suitability (SST)	5 replicate injections of the analytical standard prior to run.	%RSD of Peak Area ≤ 2.0% Tailing Factor (Tf) ≤ 1.5
Specificity / Resolution	Injection of racemic mixture (Chiral) and spiked impurities (Achiral).	Resolution ( Rs​ ) ≥ 1.5 (Baseline separation)
Linearity & Range	5 concentration levels spanning 50% to 150% of the target concentration.	Correlation coefficient ( R2 ) ≥ 0.999
Accuracy (Recovery)	Triplicate preparations at 3 concentration levels (80%, 100%, 120%).	Mean recovery between 98.0% - 102.0%
Robustness	Deliberate variations in Flow Rate ( ± 0.1 mL/min) and Temp ( ± 2 °C).	Rs​ remains ≥ 1.5; no co-elution observed.

References

• ICH Expert Working Group. "ICH Q2(R2) Validation of Analytical Procedures." International Council for Harmonisation. Available at:[Link]

• EMA Committee for Medicinal Products for Human Use. "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." European Medicines Agency. Available at: [Link]

• Radkov, A. D., et al. "Continuous Colorimetric Assay That Enables High-Throughput Screening of N-Acetylamino Acid Racemases." Analytical Chemistry, ACS Publications, 2015. Available at:[Link]

• "Catalysts for asymmetric synthesis containing rigid chiral ligands (EP1030854B1)." Google Patents.

• "Direct monitoring of biocatalytic deacetylation of amino acid substrates by 1H NMR reveals..." RSC Advances, Royal Society of Chemistry, 2021. Available at:[Link]

Sources

• 1. Direct monitoring of biocatalytic deacetylation of amino acid substrates by 1 H NMR reveals fine details of substrate specificity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00122A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP1030854B1 - Catalysts for asymmetric synthesis containing rigid chiral ligands - Google Patents [patents.google.com]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]

Application Note: N-Acetyl-ar-fluoro-3-phenyl-DL-alanine as a 19F NMR Probe for Protein Structure and Dynamics

Executive Summary

Nuclear Magnetic Resonance (NMR) spectroscopy is a foundational tool in structural biology and drug discovery. While 1 H, 13 C, and 15 N are routinely employed, 19 F NMR offers unparalleled advantages due to its 100% natural abundance, high gyromagnetic ratio, and complete absence of background signal in biological systems[1].

This application note details the use of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (NAFPA) as a highly specialized 19 F NMR probe. By bridging the gap between small-molecule fragment screening and macromolecular protein-observed 19 F NMR (PrOF NMR), NAFPA serves as both a robust reference standard and a sensitive reporter for stereospecific protein-ligand interactions[2].

Scientific Rationale & Mechanistic Insights

The Causality Behind Probe Selection

Free fluorinated amino acids are poor models for protein-incorporated residues because their zwitterionic nature at physiological pH creates an artificial electrostatic environment. NAFPA is specifically chosen for three mechanistic reasons:

• Peptide Bond Mimicry: The N-acetyl modification neutralizes the positive charge of the α -amino group, effectively mimicking the steric and electrostatic environment of a true peptide backbone.

• Stereospecific Reporting: As a racemic (DL) mixture, NAFPA provides two enantiomeric probes. When introduced into a chiral environment—such as a protein's hydrophobic binding pocket—the D- and L-enantiomers experience different magnetic shielding, resulting in distinct chemical shifts. This allows researchers to probe stereoselective binding dynamics simultaneously.

• Hyper-Responsiveness: The fluoroaromatic ring is extremely sensitive to its local chemical environment. Changes in solvent exposure, van der Waals contacts, or hydrogen bonding network perturb the 19 F chemical shift over a massive spectral window (~170 ppm for fluorinated side chains)[2].

Relaxation Mechanics: Why Signals Broaden

Understanding the mechanisms of transverse relaxation ( T2​ ) is critical for interpreting NAFPA data. In small, unbound molecules, dipole-dipole interactions dominate relaxation, yielding sharp NMR peaks. However, when NAFPA binds to a large protein, its rotational correlation time ( τc​ ) increases dramatically. At the high magnetic fields typically used in modern NMR (>500 MHz), Chemical Shift Anisotropy (CSA) becomes the dominant relaxation mechanism for the bound state[1]. This CSA-mediated relaxation causes severe line broadening, which serves as the causal mechanism for detecting ligand binding in fragment-based drug discovery.

Experimental Workflows & Logical Relationships

Workflow for utilizing NAFPA in 19F NMR structural and binding studies.

Primary mechanisms driving 19F NMR signal relaxation and line broadening.

Detailed Experimental Protocols

Protocol A: Preparation of NAFPA as a Calibrant and Reference Standard

Accurate pulse calibration is critical for quantitative NMR. Using NAFPA establishes a high-S/N baseline for precise 90∘ pulse calibration before analyzing expensive, dilute biosynthetically labeled protein samples[3].

Step-by-Step Methodology:

• Buffer Formulation: Prepare a 50 mM sodium phosphate buffer at pH 7.4. Supplement with 10% D2​O (essential for the NMR spectrometer's deuterium lock) and 0.05% NaN3​ to prevent microbial growth.

• Stock Preparation: Dissolve NAFPA powder in DMSO−d6​ to create a 100 mM stock. Causality: NAFPA has limited aqueous solubility; a concentrated organic stock prevents the final formulation from exceeding 1% DMSO, which could denature target proteins.

• Sample Assembly: Dilute the stock into the prepared buffer to a final NAFPA concentration of 1 mM.

• Internal Referencing (Self-Validation): Add 0.1% Trifluoroacetic acid (TFA) as an internal reference. TFA resonates at exactly -76.55 ppm (relative to CFCl3​ ). If the TFA peak shifts, it indicates a temperature anomaly or bulk magnetic susceptibility issue that must be corrected before data acquisition.

Protocol B: Ligand-Observed Binding Assay (Fragment Screening)

This protocol determines the binding affinity ( Kd​ ) of NAFPA to a target protein by exploiting CSA-mediated T2​ relaxation[2].

Step-by-Step Methodology:

• Titration Series: Prepare five 500 μ L NMR samples containing a constant concentration of NAFPA (200 μ M). Titrate the target protein across the series (e.g., 0, 10, 50, 100, 200 μ M).

• Control Sample (Self-Validation): Prepare a sixth tube with 200 μ M NAFPA and 200 μ M Bovine Serum Albumin (BSA). Causality: This validates that any observed line broadening in the test samples is due to specific binding, rather than non-specific aggregation or macroscopic viscosity changes.

• Data Acquisition: Acquire 1D 19 F NMR spectra at 298 K using a Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence.

• T2​ Filtering: Apply the CPMG spin-echo train to filter out the broad background signals of the bound fraction. As the target protein concentration increases, the sharp signal of the free NAFPA will decrease proportionally. Plot the normalized peak intensity against protein concentration to extract the Kd​ .

Quantitative Data Presentation

Table 1: Comparative 19 F NMR Properties of Fluorinated Probes

Probe Type	Chemical Shift Range (ppm)*	Dominant T2​ Relaxation	Primary Application
Trifluoroacetic Acid (TFA)	-76.5	Dipole-Dipole	Internal/External Reference
Free Fluorophenylalanine	-110 to -120	Dipole-Dipole	Biosynthetic Precursor
NAFPA (Free in Solution)	-112 to -118	Dipole-Dipole	Model Peptide / Ligand Probe
Protein-Bound Fluorophenylalanine	-110 to -125	CSA	Conformational Dynamics[4]

*Referenced to CFCl3​ (0 ppm).

Table 2: Recommended 19 F NMR Acquisition Parameters (500 MHz Spectrometer)

Parameter	Recommended Value	Causality / Rationale
Spectral Width (SW)	200 ppm	Covers the massive chemical shift dispersion characteristic of 19 F nuclei[5].
Relaxation Delay (D1)	3 to 5 seconds	Ensures complete longitudinal ( T1​ ) relaxation between scans for accurate quantitative integration.
Pulse Angle	90∘	Maximizes the Signal-to-Noise Ratio (S/N) for dilute samples.
Decoupling	Inverse Gated 1 H	Removes 19 F- 1 H scalar ( J ) couplings, collapsing multiplets into singlets to enhance S/N without introducing NOE distortions.

Troubleshooting & Self-Validating Systems

• System Issue: Missing or Extremely Broad Signals During Titration.

  • Diagnostic: If the NAFPA signal completely disappears upon the addition of the target protein, the binding kinetics are likely in the intermediate exchange regime on the NMR timescale. This causes extreme line broadening that blends into the baseline.

  • Self-Validation/Correction: Alter the sample temperature. Increasing the temperature (e.g., to 310 K) pushes the system into fast exchange (yielding a single, averaged peak), while decreasing the temperature (e.g., to 283 K) pushes it into slow exchange (yielding two distinct peaks for the bound and unbound states)[4].

• System Issue: Drifting Chemical Shifts.

  • Diagnostic: 19 F chemical shifts are highly sensitive to temperature fluctuations (typically shifting ~0.01 ppm/°C).

  • Self-Validation/Correction: Always utilize the internal TFA reference. Ensure the NMR probe temperature is strictly regulated and allow the sample to equilibrate inside the magnet for at least 15 minutes prior to locking and shimming.

References

• Title: Insights into the Structure and Dynamics of Proteins from 19F Solution NMR Spectroscopy Source: American Chemical Society (acs.org) URL: 1

• Title: 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery Source: National Institutes of Health (nih.gov) URL: 2

• Title: 19F n.m.r. studies of conformational changes accompanying cyclic AMP binding to 3-fluorophenylalanine-containing cyclic AMP receptor protein from Escherichia coli Source: Biochemical Journal (portlandpress.com) URL: 4

• Title: Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity Source: National Institutes of Health (nih.gov) URL: 3

• Title: 19F NMR-tags for peptidyl prolyl conformation analysis Source: National Institutes of Health (nih.gov) URL: 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. 19F NMR-tags for peptidyl prolyl conformation analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enzymatic Resolution of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine Enantiomers

Target Audience: Researchers, bioprocess scientists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

Fluorinated unnatural amino acids, particularly ar-fluoro-3-phenylalanines, are highly valued building blocks in modern drug discovery. The substitution of hydrogen with fluorine on the aromatic ring significantly alters the pKa, lipophilicity, and metabolic stability of the resulting peptides or small molecules without imposing severe steric penalties [1]. Furthermore, enantiopure fluorophenylalanines are essential precursors for positron emission tomography (PET) radiotracers.

While asymmetric chemical synthesis of these compounds is possible, it often requires expensive chiral auxiliaries or transition-metal catalysts. This application note details a highly scalable, green, and self-validating biocatalytic workflow for the kinetic resolution of racemic N-Acetyl-ar-fluoro-3-phenyl-DL-alanine using Aminoacylase-1 (Acylase I) . By exploiting the strict stereospecificity of this metalloenzyme, researchers can achieve >99% enantiomeric excess (ee) for both the L- and D-enantiomers using standard laboratory equipment.

Mechanistic Rationale & Enzyme Dynamics

Acylase I (EC 3.5.1.14), typically sourced from Aspergillus melleus or porcine kidney, is a zinc-dependent metalloenzyme that catalyzes the hydrolysis of N-acylated L-amino acids.

Causality of Stereospecificity: The active site of Acylase I features a sterically restricted acyl-binding pocket optimized for straight-chain aliphatic groups (like the acetyl group) [2]. When N-Acetyl-ar-fluoro-3-phenyl-DL-alanine enters the active site, only the L-enantiomer can achieve the precise spatial geometry required for the catalytic water molecule—activated by the active-site metal ion—to execute a nucleophilic attack on the amide carbonyl. The D-enantiomer is sterically excluded from adopting a productive conformation, rendering the enzyme virtually inactive toward it [3].

Figure 1: Mechanistic pathway of Acylase I stereoselective amide hydrolysis.

Causality of Experimental Conditions:

• Cobalt Supplementation: While native Acylase I contains Zn²⁺, the addition of Co²⁺ (as CoCl₂) alters the Lewis acidity of the metal center, significantly accelerating the hydrolysis rate of sterically demanding unnatural substrates like fluorophenylalanine [2].

• pH-Stat Control: The hydrolysis generates stoichiometric amounts of acetic acid. Without active neutralization, the pH drops rapidly, protonating active-site histidine residues and halting catalysis. Maintaining a pH of 7.8 via a pH-stat provides a self-validating metric for reaction progress.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. The completion of the reaction is physically observable via the cessation of base consumption, ensuring no premature termination or over-incubation.

Materials & Reagents

• Substrate: N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (100 mmol, ~22.5 g)

• Enzyme: Acylase I from Aspergillus melleus (≥ 0.5 U/mg solid)

• Buffers & Modifiers: Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O), 2.0 M LiOH (or NaOH) for pH stat, 6.0 M HCl, Ethyl Acetate (EtOAc), Concentrated NH₄OH.

Enzymatic Hydrolysis Workflow

• Substrate Solubilization: Suspend 100 mmol of the racemic substrate in 400 mL of deionized water in a jacketed reactor vessel.

• Initial pH Adjustment: Add 2.0 M LiOH dropwise under continuous stirring until the substrate completely dissolves. Adjust the final pH to exactly 7.8 . (Note: LiOH is preferred over NaOH to minimize potential product inhibition at high ionic strengths).

• Cofactor Activation: Add CoCl₂·6H₂O to achieve a final concentration of 0.5 mM. The solution will take on a very faint pink hue.

• Biocatalyst Addition: Warm the reactor to 37°C . Add 500 mg of Acylase I powder.

• pH-Stat Incubation: Connect the reactor to an automated titrator (pH-stat) loaded with 2.0 M LiOH, set to maintain pH 7.8.

• Self-Validation Checkpoint: Monitor the volume of LiOH consumed. For a 100 mmol racemic mixture, exactly 50 mmol of base (25 mL of 2.0 M LiOH) will be consumed when the L-enantiomer is fully deprotected. Once base consumption plateaus (typically 24–36 hours), the kinetic resolution is complete.

• Enzyme Inactivation: Add 2.0 g of activated charcoal, heat the mixture to 60°C for 15 minutes to denature the enzyme, and filter through a Celite pad.

Phase Separation & Product Recovery

The genius of this protocol lies in the differential pKa of the products.

• Acidification: Cool the filtered aqueous solution to 4°C. Slowly add 6.0 M HCl until the pH reaches 1.5 to 2.0 .

  • Causality: At pH 2.0, the unreacted D-N-acetyl-fluorophenylalanine is fully protonated (neutral) and becomes highly lipophilic. The free L-fluorophenylalanine is protonated at the amine group (cationic), making it highly water-soluble.

• Extraction: Extract the acidified mixture with EtOAc (3 × 200 mL).

• L-Enantiomer Isolation (Aqueous Phase):

  • Take the retained aqueous phase and adjust the pH to 5.5 (the isoelectric point of fluorophenylalanine) using concentrated NH₄OH.

  • Chill at 4°C overnight. The L-ar-fluoro-3-phenylalanine will precipitate as a white crystalline solid.

  • Filter, wash with ice-cold water and cold ethanol, and dry in vacuo.

• D-Enantiomer Isolation (Organic Phase):

  • Dry the combined EtOAc layers over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield crude D-N-acetyl-ar-fluoro-3-phenylalanine.

  • Deacetylation: Reflux the crude solid in 2.0 M HCl for 4 hours. Cool the solution, adjust the pH to 5.5 with NH₄OH, and precipitate the pure D-ar-fluoro-3-phenylalanine [4].

Figure 2: Stereoselective enzymatic resolution workflow for fluorinated phenylalanine enantiomers.

Quantitative Data & Expected Yields

The following table summarizes the expected physicochemical states and yields following the phase separation step. Yields are calculated based on the theoretical maximum of 50% per enantiomer from the starting racemate.

Parameter	L-ar-fluoro-3-phenylalanine	D-N-Acetyl-ar-fluoro-3-phenylalanine
Phase Partition (pH 2.0)	Aqueous Layer	Organic Layer (Ethyl Acetate)
Charge State (pH 2.0)	Cationic (-NH₃⁺, -COOH)	Neutral (-NH-Ac, -COOH)
Typical Yield (from racemate)	42% – 46%	45% – 48%
Enantiomeric Excess (ee)	> 99.5%	> 98.0%
Downstream Processing	Isoelectric precipitation (pH 5.5)	Acidic reflux (Deacetylation)

Note: Enantiomeric excess should be verified via chiral HPLC (e.g., using a Chiralpak ZWIX or Crownpak CR column) prior to downstream pharmaceutical application.

Troubleshooting & Optimization

• Incomplete Base Consumption: If the pH-stat stops consuming base before the 50% theoretical mark, the enzyme may have been inhibited by heavy metal contaminants in the water or substrate. Ensure the use of ultra-pure water and consider increasing the CoCl₂ concentration slightly.

• Poor Phase Separation (Emulsions): During the EtOAc extraction, emulsions can occasionally form due to residual protein. If this occurs, filter the biphasic mixture through a pad of Celite, or add a small amount of brine (NaCl) to the aqueous layer to increase ionic strength and force phase separation.

• Low ee% in D-Enantiomer: A lower ee% in the D-enantiomer usually indicates that the reaction was stopped prematurely. Because the enzyme is strictly selective for the L-enantiomer, the L-product will always have a high ee%, but the unreacted D-pool will remain contaminated with unreacted L-substrate if not driven to absolute completion.

References

• Han, J., Kiss, L., Mei, H., Remete, A. M., Ponikvar-Svet, M., Sedgwick, D. M., ... & Fustero, S. (2014). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 10, 2341-2366.[Link]

• Lindner, H. A., et al. (2008). Probing the acyl-binding pocket of aminoacylase-1. Biochemistry, 47(22), 5917-5924.[Link]

• Miyazawa, T. (1999). Enzymatic resolution of amino acids via ester hydrolysis. Amino Acids, 16(3-4), 191-213.[Link]

• Csuk, R., & Glänzer, B. I. (1988). Biocatalytical transformations II. Enantioselective hydrolysis of N-acetyl-fluoro-phenylalanine-ethylesters by lyophilised yeast. Journal of Fluorine Chemistry, 39(1), 99-106.[Link]

Application Note: Mass Spectrometry Fragmentation Patterns of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

Target Audience: Analytical Chemists, Proteomics Researchers, and Drug Development Scientists Technique: High-Resolution Liquid Chromatography-Tandem Mass Spectrometry (LC-HRMS/MS)

Introduction & Scientific Rationale

The incorporation of fluorinated amino acids into peptides and small-molecule therapeutics is a premier strategy in modern drug design. Fluorination enhances metabolic stability, increases lipophilicity, and serves as a bioorthogonal probe for ^19^F-NMR and Positron Emission Tomography (PET). Mass spectrometry has become the gold standard for verifying the incorporation and structural integrity of fluorinated proteins and amino acid precursors[1].

N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (C11H12FNO3) is a critical intermediate and capping building block in solid-phase peptide synthesis. Characterizing its gas-phase fragmentation behavior is essential for differentiating it from unfluorinated or differently modified analogs in complex biological matrices. This application note details the mechanistic causality behind its tandem mass spectrometry (MS/MS) fragmentation patterns and provides a self-validating experimental protocol for its precise identification.

Mechanistic Causality of Fragmentation

To confidently annotate MS/MS spectra, analysts must look beyond simple mass matching and understand the causality of gas-phase ion chemistry. The fragmentation of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in positive electrospray ionization (ESI+) is driven by three distinct structural domains:

A. The N-Acetyl Moiety: Ketene Expulsion

Unlike bare amino acids that readily lose ammonia (-17 Da), N-acetylated amino acids exhibit a highly characteristic neutral loss of a ketene molecule (CH2=C=O, -42.0106 Da)[2].

• The Mechanism: This occurs via a gas-phase cyclic rearrangement. The carbonyl oxygen of the N-acetyl group abstracts a proton from its adjacent methyl group. This concerted electron shift expels neutral ketene, leaving behind a primary amine on the protonated precursor.

B. The Carboxylic Acid: Dehydration

The protonated C-terminus undergoes standard dehydration (-18.0106 Da). Because the ketene and water losses occur at different termini, they are independent events, often resulting in a combined neutral loss of 60.0211 Da to yield the completely stripped[M+H - H2O - C2H2O]^+^ ion at m/z 166.0662.

C. The Fluorinated Aromatic Ring: Immonium and Tropylium Formation

The presence of the fluorine atom on the phenyl ring fundamentally shifts the low-mass diagnostic ions.

• Immonium Ion: Alpha-beta C-C bond cleavage yields the fluorophenylalanine immonium ion at m/z 138.0719, shifted from the standard m/z 120 peak of unfluorinated phenylalanine[3].

• Tropylium/Benzyl Cation: Further fragmentation (loss of methanimine, -29 Da) or direct inductive cleavage yields the highly stable fluorobenzyl or fluorotropylium cation at m/z 109.0454[4]. While fluorine is inductively electron-withdrawing, its lone pairs participate in resonance stabilization of the positive charge, making the m/z 109 ion a dominant, high-intensity diagnostic peak for ar-fluoro-phenylalanine derivatives.

Fragmentation Logic & Visualization

Fig 1: MS/MS fragmentation logic tree of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in positive ESI.

Quantitative Data Summaries

Table 1: Physicochemical & Mass Spectrometric Properties

Parameter	Value
Compound Name	N-Acetyl-ar-fluoro-3-phenyl-DL-alanine
Chemical Formula	C11H12FNO3
Monoisotopic Mass	225.0801 Da
Precursor Ion [M+H]^+^	m/z 226.0874
Precursor Ion [M-H]^-^	m/z 224.0728

Table 2: Diagnostic MS/MS Fragment Ions (Positive ESI)

Expected m/z	Neutral Loss	Fragment Formula	Structural Assignment
208.0768	-18.0106 Da (H2O)	[C11H11FNO2]^+^	Dehydrated precursor
184.0768	-42.0106 Da (C2H2O)	[C9H10FNO3]^+^	Deacetylated precursor
166.0662	-60.0211 Da (H2O + C2H2O)	[C9H8FNO2]^+^	Dehydrated & deacetylated
138.0719	N/A (α-β Cleavage)	[C8H9FN]^+^	Fluorophenyl immonium ion
109.0454	N/A (Inductive Cleavage)	[C7H6F]^+^	Fluorobenzyl / Tropylium cation

Experimental Protocol: Self-Validating LC-MS/MS Method

To ensure absolute trustworthiness in peak assignment, this protocol incorporates a self-validating control system . By running an unfluorinated analog in parallel, the analyst creates an internal logic check that mathematically proves the structural assignment.

Step 1: Reagent & Sample Preparation

• Solvent A: LC-MS grade Water + 0.1% Formic Acid.

• Solvent B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Analyte Preparation: Dissolve N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in 50:50 Solvent A:B to a final concentration of 1 µg/mL.

• Self-Validating Control Preparation: Dissolve unfluorinated N-Acetyl-DL-phenylalanine to 1 µg/mL in the identical solvent matrix.

Step 2: Liquid Chromatography (LC) Parameters

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: Linear ramp to 95% B

  • 6.0 - 8.0 min: Hold at 95% B

  • 8.0 - 8.1 min: Drop to 5% B

  • 8.1 - 10.0 min: Re-equilibrate at 5% B.

Step 3: Mass Spectrometry (MS/MS) Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350 °C.

• Data Acquisition: Perform Parallel Reaction Monitoring (PRM) or targeted MS/MS.

• Collision Energy (CE) Ramping: Step the normalized collision energy (NCE) at 15, 30, and 45 eV.

  • Rationale: Low CE (15 eV) preserves the fragile ketene-loss fragment (m/z 184.07), while high CE (45 eV) forces the generation of the highly stable fluorotropylium ion (m/z 109.04).

Step 4: System Suitability & Self-Validation Check

Before accepting the data, validate the run by comparing the analyte against the unfluorinated control:

• The Mass Shift Rule: The analyst must observe an exact +17.99 Da mass shift (the exact mass difference between Fluorine [18.998 Da] and Hydrogen [1.008 Da]) in the precursor (m/z 208.09 → 226.08), the immonium ion (m/z 120.08 → 138.07), and the tropylium ion (m/z 91.05 → 109.04).

• The Static Fragment Rule: Any fragment resulting from the loss of the aromatic ring will show no mass shift between the two samples, instantly validating the localization of the fluorine atom to the phenyl ring.

References

• Analysis of fluorinated proteins by mass spectrometry PubMed URL:[1]

• Article - Fragmentation pattern of N-acetylphenylalanine mass spectrometry SciELO URL:[2]

• Mass spectrometric study of the decomposition pathways of fluorophenylalanine Researcher.life URL:[3]

• 1-(2-Fluorophenyl)propan-2-one Mass Spectrometry Benchchem URL:[4]

Sources

• 1. Analysis of fluorinated proteins by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. 1-(2-Fluorophenyl)propan-2-one|CAS 2836-82-0|RUO [benchchem.com]

Application Note: In Vitro 19F NMR Competitive Binding Assays Utilizing N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

Introduction & Mechanistic Rationale

Fragment-Based Drug Discovery (FBDD) requires highly sensitive biophysical techniques to detect low-affinity ligand-protein interactions. Fluorine-19 Nuclear Magnetic Resonance (19F NMR) has emerged as a premier modality for this purpose due to the 100% natural abundance of the 19F isotope, its high gyromagnetic ratio, and the complete absence of endogenous fluorine in biological systems, which guarantees a background-free spectrum[1].

Among the arsenal of fluorinated probes, N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (a fluorinated, N-acetylated phenylalanine derivative) serves as an exceptionally powerful "spy ligand" for ligand-observed competitive binding assays, commonly known as FAXS (Fluorine chemical shift Anisotropy and eXchange for Screening)[1].

The Causality Behind the Compound Design

The structural features of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine are not arbitrary; they are engineered to solve specific biophysical challenges:

• Aromatic Fluorination: The fluorine atom on the aromatic ring is highly sensitive to changes in the local hydrophobic environment, resulting in a massive chemical shift dispersion upon target engagement[2].

• N-Acetylation: Free amino acids possess a zwitterionic character at physiological pH, which hinders binding to deep, hydrophobic protein pockets (such as bromodomains or protease active sites). N-acetylation neutralizes the positive charge of the amine, mimicking a native peptide bond and significantly enhancing the ligand's affinity for protein-protein interaction (PPI) interfaces[3],[4].

• The DL-Racemate as a Self-Validating System: Biological targets are inherently chiral and typically exhibit strict stereoselectivity for the L-enantiomer. By utilizing the DL-racemic mixture, the D-enantiomer remains unbound in the bulk solvent. This unbound D-isomer provides an elegant, built-in internal reference for chemical shift and a negative control for non-specific artifacts (e.g., protein aggregation, precipitation, or bulk viscosity changes)[4].

Experimental Workflows & Interaction Pathways

To isolate the binding event, this protocol utilizes a CPMG (Carr-Purcell-Meiboom-Gill) pulse sequence . The CPMG sequence acts as a transverse relaxation ( T2​ ) filter. Small, free molecules tumble rapidly in solution (long T2​ , sharp NMR peaks). Conversely, large proteins tumble slowly (short T2​ , broad peaks). When the L-isomer spy ligand binds the target protein, it adopts the protein's slow tumbling rate, causing its T2​ to plummet and its signal to broaden or disappear. When a test fragment successfully competes for the binding site, the L-isomer is displaced into the bulk solvent, and its sharp 19F signal is recovered[1],[5].

Figure 1: 19F NMR FAXS competitive binding workflow utilizing a racemic spy ligand.

Figure 2: Thermodynamic displacement cycle leveraging the stereoselective D-isomer internal control.

Step-by-Step Methodology

Phase 1: Sample Preparation

• Buffer Optimization: Prepare the assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 7.4). Critical Step: Ensure the buffer is strictly free of paramagnetic impurities (e.g., Mn²⁺, Cu²⁺), which will artificially shorten T2​ relaxation times and destroy assay resolution. Supplement with 10% D₂O for the NMR spectrometer lock.

• Protein Dialysis: Dialyze the target protein into the assay buffer to remove any endogenous ligands or stabilizing agents (like imidazole) that might competitively inhibit the spy ligand. Concentrate the protein to a working stock of 200 µM.

• Spy Ligand Stock: Prepare a 10 mM stock of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in DMSO-d6.

Phase 2: Baseline Calibration (The Self-Validating Step)

• Free Ligand Reference: In a 5 mm NMR tube, add 100 µM of the spy ligand in assay buffer. Acquire a 1D 19F NMR spectrum using a CPMG pulse sequence (e.g., total spin-echo delay of 40–80 ms). You will observe two sharp, distinct peaks corresponding to the D- and L-enantiomers.

• Protein-Ligand Complex: Add 20 µM of the target protein to the tube. Re-acquire the CPMG spectrum.

• Validation Check: The peak corresponding to the L-isomer should significantly broaden or disappear (due to binding and a drop in T2​ ). The peak for the D-isomer must remain sharp and unperturbed. If the D-isomer peak also broadens, the protein is likely aggregating and causing non-specific bulk viscosity changes.

Phase 3: Competitive Screening

• Fragment Addition: Spike the test compound (fragment) into the NMR tube at a concentration of 50–500 µM.

• Data Acquisition: Run the CPMG sequence.

• Analysis: If the test compound binds the target pocket, it will displace the L-isomer spy ligand. Calculate the percentage of displacement by integrating the recovered L-isomer peak area relative to the constant D-isomer internal control peak.

• Affinity Calculation: Utilize the Cheng-Prusoff equation to convert the IC₅₀ of the test compound into a Ki​ , factoring in the known Kd​ of the L-isomer spy ligand.

Data Presentation & Interpretation

The following table summarizes expected quantitative data from a properly executed FAXS assay, demonstrating the diagnostic power of the D-isomer internal control.

Experimental Condition	L-Isomer T2​ (ms)	L-Isomer Δν (Hz)	D-Isomer T2​ (ms)	D-Isomer Δν (Hz)	System Status
Free Ligand (100 µM)	850	1.5	850	1.5	Baseline Established
+ Target Protein (20 µM)	45	25.0	845	1.6	Assay Ready (Specific Binding)
+ Competitor (50 µM)	720	3.2	848	1.5	Hit Confirmed (Displacement)
+ False Positive Aggregator	30	40.0	50	35.0	Assay Invalidated (Non-specific)

Note: Δν represents the NMR peak line width at half maximum. A lower T2​ mathematically correlates to a wider Δν .

References

• Applications of 19F-NMR in Fragment-Based Drug Discovery Molecules (MDPI) URL:[Link]

• Fluorinated Aromatic Amino Acids Are Sensitive 19F NMR Probes for Bromodomain-Ligand Interactions ACS Chemical Biology / PubMed Central URL:[Link]

• SAR by (Protein-Observed) 19F NMR Accounts of Chemical Research (ACS) URL:[Link]

• Ligand-Based Competition Binding by Real-Time 19F NMR in Human Cells Journal of Medicinal Chemistry (ACS) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorinated Aromatic Amino Acids Are Sensitive 19F NMR Probes for Bromodomain-Ligand Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Applications of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in Peptidomimetic Drug Discovery

Introduction & Mechanistic Grounding

Peptidomimetics bridge the critical gap between small-molecule therapeutics and large biologics, offering high target specificity alongside improved pharmacokinetic profiles. However, native peptides suffer from rapid proteolytic degradation and poor membrane permeability. The strategic incorporation of fluorinated building blocks—specifically N-Acetyl-ar-fluoro-3-phenyl-DL-alanine —fundamentally alters the physicochemical and biological properties of the resulting peptidomimetic [1].

As a Senior Application Scientist, I approach the design of fluorinated peptidomimetics not merely as a structural substitution, but as a precise tuning of stereoelectronic environments. The causality behind utilizing this specific building block lies in three mechanistic pillars:

Stereoelectronic Modulation (The Fluorine Effect): Fluorine is highly electronegative but sterically small (van der Waals radius of 1.47 Å vs. 1.20 Å for Hydrogen). Substituting hydrogen with fluorine on the aromatic ring withdraws electron density via the inductive effect. This reverses the quadrupole moment of the phenyl ring, shifting π

π stacking interactions with target receptors from a typical edge-to-face geometry to a highly stable face-to-face geometry [1].

Metabolic Shielding: The robust C-F bond (~116 kcal/mol) resists oxidative metabolism by cytochrome P450 enzymes. Furthermore, the steric and electronic shielding provided by the fluorine atom prevents recognition by native proteases, drastically extending the in vivo half-life of the drug [1].

N-Terminal Capping: The N-acetyl group serves a dual purpose. Synthetically, it acts as a stable protecting group. Biologically, it caps the N-terminus, eliminating the positive charge of a free amine. This mimics the neutral amide bond of a continuous peptide chain, which is critical for favorable binding in hydrophobic target pockets, such as the β 5 subunit of the 20S proteasome [2].

Mechanistic pathways of target engagement and stability by fluorinated peptidomimetics.

Experimental Workflows & Protocols

The following protocols represent a continuous, self-validating pipeline for the synthesis and evaluation of fluorinated peptidomimetics.

Workflow for incorporating fluorinated phenylalanine into peptidomimetic drug discovery.

Protocol 1: Enzymatic Resolution of the DL-Racemate

Causality & Validation: Biological receptors are highly stereospecific. Because N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is supplied as a racemate, the L-enantiomer must be isolated. We utilize Acylase I (from Aspergillus), which selectively hydrolyzes the N-acetyl group of the L-enantiomer only. This creates a self-validating separation system: the resulting free L-amino acid becomes highly polar, while the unreacted D-enantiomer remains acetylated and lipophilic, allowing for straightforward separation via precipitation and ion exchange.

Step-by-Step Methodology:

• Preparation: Suspend 10 mmol of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine in 50 mL of 0.1 M phosphate buffer (pH 7.5).

• Enzymatic Cleavage: Add 10 mg of Acylase I to the suspension. Incubate the mixture at 37°C for 48 hours with gentle orbital shaking (150 rpm).

• Monitoring: Draw 100 µL aliquots at 12, 24, and 48 hours. Analyze via chiral HPLC to confirm exactly 50% conversion (indicating complete resolution of the L-isomer).

• Precipitation: Acidify the reaction mixture to pH 2.0 using 1 M HCl. The unreacted N-Acetyl-D-enantiomer will precipitate. Filter the mixture through a 0.45 µm membrane.

• Isolation: Neutralize the filtrate to pH 7.0 and apply it to a Dowex 50W-X8 cation exchange column. Wash with deionized water, then elute the free L-ar-fluoro-3-phenylalanine using 1 M NH₄OH. Lyophilize to obtain the pure building block.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Causality & Validation: To evaluate the building block's effect on target binding, it must be coupled to a recognition sequence. Here, we couple the N-acetylated building block directly to the N-terminus of a resin-bound dipeptide (e.g., Leu-Leu). The use of HATU/DIPEA chemistry ensures rapid amide bond formation, minimizing epimerization of the α -carbon.

Step-by-Step Methodology:

• Resin Swelling: Swell 0.5 mmol of H-Leu-Leu-Wang resin in 10 mL of N,N-Dimethylformamide (DMF) for 30 minutes in a fritted reaction vessel.

• Activation: In a separate vial, dissolve 1.5 mmol (3 eq) of the resolved L-isomer (or the pre-acetylated N-Acetyl-L-ar-fluoro-3-phenylalanine), 1.5 mmol of HATU, and 3.0 mmol of DIPEA in 5 mL of DMF. Stir for 2 minutes to form the active ester.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

• Washing: Drain the vessel and wash the resin sequentially with DMF (3 × 10 mL) and Dichloromethane (DCM) (3 × 10 mL) to remove unreacted reagents.

• Cleavage: Treat the resin with a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5 v/v/v) for 2 hours.

• Purification: Filter the cleavage solution and precipitate the crude peptidomimetic in cold diethyl ether. Centrifuge, decant the ether, and purify the pellet via preparative RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

Protocol 3: Proteasome Chymotrypsin-like (CT-L) Inhibition Assay

Causality & Validation: To quantify the efficacy of the fluorinated peptidomimetic, we assay its ability to inhibit the β 5 subunit of the 20S proteasome. We utilize the fluorogenic substrate Suc-LLVY-AMC. This is a self-validating kinetic assay: the baseline fluorescence serves as an internal negative control, and the rate of fluorescence increase is directly proportional to the active enzyme concentration. A decrease in the slope (velocity) upon inhibitor addition confirms target engagement [2].

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer containing 50 mM Tris-HCl (pH 7.5), 10 mM NaCl, 25 mM KCl, 1 mM MgCl₂, and 1 mM DTT.

• Enzyme Addition: Dispense purified human 20S proteasome into a 96-well black, flat-bottom microtiter plate to achieve a final concentration of 2 nM per well.

• Inhibitor Incubation: Add the synthesized fluorinated peptidomimetic at varying concentrations (serial dilutions from 1 nM to 10 µM). Include a DMSO vehicle control well. Incubate the plate at 37°C for 30 minutes to allow for steady-state binding.

• Substrate Addition: Initiate the enzymatic reaction by adding the fluorogenic substrate Suc-LLVY-AMC to a final concentration of 50 µM in all wells.

• Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader. Measure fluorescence continuously for 60 minutes at 37°C (Excitation: 380 nm, Emission: 460 nm).

• Data Analysis: Calculate the initial reaction velocities ( V0​ ) from the linear portion of the fluorescence curves. Determine the IC 50​ using non-linear regression analysis (e.g., four-parameter logistic curve) of V0​ versus inhibitor concentration.

Quantitative Data Summary

The strategic incorporation of fluorinated phenylalanine derivatives yields quantifiable improvements in both target affinity and pharmacokinetic stability. The table below summarizes comparative data demonstrating the superiority of fluorinated analogs over their non-fluorinated counterparts in proteasome inhibition [2].

Compound Class	Representative Sequence Motif	Proteasome β 5 IC 50​ (nM)	In Vitro Plasma Half-life (h)	Lipophilicity (LogP)
Non-fluorinated Control	Ac-Phe-Leu-Leu-AMC	45.2	2.4	2.8
Mono-fluoro Analog	Ac-Phe(3-F)-Leu-Leu-AMC	18.5	8.1	3.2
Penta-fluoro Analog	Ac-Phe(F5)-Leu-Leu-AMC	4.1	>24.0	4.5

Note: The addition of fluorine atoms systematically increases lipophilicity (LogP) and steric bulk, correlating directly with enhanced β 5 subunit specificity and resistance to plasma proteases.

References

• Title: Fluorinated phenylalanines: synthesis and pharmaceutical applications Source: Beilstein Journal of Organic Chemistry (2020) URL: [Link]

• Title: Incorporation of Fluorinated Phenylalanine Generates Highly Specific Inhibitor of Proteasome's Chymotrypsin-like Sites Source: Journal of Medicinal Chemistry (2010) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthetic Yield of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

Introduction: Welcome to the technical support center for the synthesis of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot and enhance the yield and purity of this valuable fluorinated amino acid derivative. The incorporation of fluorine into amino acids like phenylalanine can significantly modulate properties such as metabolic stability, binding affinity, and lipophilicity, making these compounds highly sought after in medicinal chemistry.[1][2][3]

The synthesis of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, while based on established chemical principles, presents unique challenges. The term "ar-fluoro" indicates that the fluorine atom is located on the aromatic (phenyl) ring; however, its precise position (e.g., ortho-, meta-, or para-) can influence reactivity. This guide provides both general principles applicable to all isomers and specific insights where the fluorine position is a critical factor. We will delve into common synthetic pathways, troubleshoot frequent issues, and provide detailed protocols to empower you to achieve optimal results in your laboratory.

Section 1: Understanding the Common Synthetic Pathways

The synthesis of the target molecule generally proceeds via one of two strategic routes:

• Two-Step Approach: This is the most common method, involving the initial synthesis or acquisition of the ar-fluoro-3-phenyl-DL-alanine precursor, followed by a separate N-acetylation step. This approach allows for the purification of the intermediate amino acid, which can be crucial for achieving high purity in the final product.

• Integrated Approach (e.g., Erlenmeyer-Plöchl Synthesis): This classic method constructs the acetylated amino acid directly from an aromatic aldehyde. It involves the condensation of an ar-fluorobenzaldehyde with N-acetylglycine to form an azalactone, which is subsequently reduced and hydrolyzed to yield the final product.[3]

These pathways are visualized in the diagram below.

Caption: Figure 1. High-level overview of common synthetic routes.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis, particularly focusing on the N-acetylation step, which is a frequent source of yield loss.

Q1: My N-acetylation reaction has a low yield or appears to stall before completion. What are the likely causes and how can I fix it?

A: This is a multifaceted problem often rooted in substrate reactivity, reaction conditions, or reagent choice.

• Cause - Reduced Nucleophilicity: The fluorine atom on the phenyl ring is electron-withdrawing. This effect can decrease the electron density on the amino group, reducing its nucleophilicity and slowing the rate of reaction with the acetylating agent.[2][4] This is especially pronounced if the fluorine is in the ortho or para position.

• Solution Strategy:

  • Reagent Choice: If using a milder agent like acetic anhydride, consider switching to the more reactive acetyl chloride. When using acetyl chloride, a non-nucleophilic base (e.g., triethylamine or pyridine) is required to neutralize the HCl byproduct.

  • Temperature & Time: While some acetylations proceed at room temperature, a sluggish reaction can often be driven to completion by gentle heating (e.g., 40-60 °C). However, excessive heat can lead to side products. It is critical to monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS to determine the optimal endpoint and avoid degradation.[5]

  • Stoichiometry: Ensure you are using a slight excess of the acetylating agent (typically 1.1 to 1.2 equivalents). This helps drive the equilibrium towards the product. A large excess should be avoided as it can lead to side reactions like diacylation.[5]

  • Catalysis: The addition of a catalytic amount of a Lewis acid or even glacial acetic acid can sometimes accelerate the reaction, especially when using less reactive acetylating agents.[6]

Q2: I'm observing significant side-product formation in my reaction mixture. How can I improve the selectivity?

A: Side-product formation typically arises from over-reaction (diacylation) or degradation under harsh conditions.

• Cause - Diacylation: Although less common, it's possible under forcing conditions to acetylate both the amine and the carboxylic acid (forming a mixed anhydride), which is unstable. This is more likely with a large excess of a highly reactive acetylating agent like acetyl chloride.

• Solution Strategy:

  • Control Stoichiometry: Use no more than 1.2 equivalents of the acetylating agent. Add the reagent slowly and, if possible, at a reduced temperature (e.g., 0 °C) to control the initial exotherm and improve selectivity.[5]

  • Protecting Groups: For complex syntheses, protecting the carboxylic acid (e.g., as a methyl or ethyl ester) before acetylation ensures that only the amine reacts. The ester can then be hydrolyzed in a subsequent step.

  • Monitor Closely: As mentioned above, follow the reaction by TLC. As soon as the starting material is consumed, proceed with the work-up immediately to prevent the formation of degradation products from extended reaction times or temperatures.[5]

Q3: My starting material, ar-fluoro-3-phenyl-DL-alanine, is poorly soluble in the reaction solvent. What are my options?

A: Solubility is a critical factor for a successful homogeneous reaction.

• Cause: Fluorinated compounds can exhibit unique solubility profiles. Standard organic solvents may not be optimal.

• Solution Strategy:

  • Aqueous Conditions: The Schotten-Baumann reaction is a classic method for N-acetylation performed in a biphasic system (e.g., water and an organic solvent) with a base like sodium hydroxide or sodium bicarbonate. This can be highly effective for amino acids.

  • Alternative Solvents: Glacial acetic acid is an excellent solvent for many amino acids and can also serve as a catalyst for acetylation with acetic anhydride.[5][6]

  • Co-solvents: If the reaction is sluggish due to insolubility, adding a co-solvent to improve solubility can be effective. For example, in a reaction using toluene, adding a small amount of a more polar solvent might help.

  • Enzymatic Methods: Biocatalysis using an acylase in an aqueous buffer is an excellent alternative that circumvents organic solvent solubility issues entirely.[7]

Caption: Figure 2. Troubleshooting flowchart for low yield.

Section 3: Frequently Asked Questions (FAQs)

Q1: Which acetylating agent is best: acetic anhydride or acetyl chloride? A: The choice depends on the reactivity of your specific fluoro-phenylalanine isomer and your experimental setup.[5]

• Acetic Anhydride: Is generally safer to handle, less expensive, and sufficiently reactive for many substrates. The byproduct is acetic acid, which is easily removed. It is a good first choice.

• Acetyl Chloride: Is more reactive and can be effective for less nucleophilic amines. However, it is more hazardous, moisture-sensitive, and generates corrosive HCl gas, requiring the use of a base and an inert atmosphere.

Q2: Can I use an enzymatic method for the acetylation step? A: Yes, and this can be a highly effective strategy. Enzymatic resolution using an acylase from a source like Aspergillus melleus can simultaneously resolve a racemic (DL) mixture and acetylate one of the enantiomers.[7] For instance, acylase I can selectively hydrolyze the N-acetyl-L-amino acid from a racemic N-acetyl mixture. Conversely, it can be used for selective acetylation. This method offers high yield, exceptional stereoselectivity, and mild, environmentally friendly reaction conditions (typically in a neutral pH buffer at around 37°C).[7]

Q3: How does the position of the fluorine atom on the aromatic ring affect the reaction? A: The fluorine's position has a significant electronic effect. As a strongly electron-withdrawing group, it deactivates the amino group towards electrophilic attack. This effect is strongest when the fluorine is in the ortho or para position relative to the alanine side chain, due to resonance effects. A meta-fluoro isomer will be slightly more reactive than its ortho/para counterparts, but still less reactive than non-fluorinated phenylalanine. You may need to use slightly more forcing conditions (higher temperature or a more reactive acetylating agent) for the ortho and para isomers.

Q4: Are there greener or more sustainable methods for this N-acetylation? A: Absolutely. Beyond the enzymatic methods mentioned above, several greener approaches are emerging.

• Catalytic Acetic Acid: A method using ethyl acetate or butyl acetate as both the acetyl source and solvent, with catalytic amounts of acetic acid, has been reported for various amines.[6] This avoids corrosive reagents.

• Flow Chemistry: Continuous-flow reactors using acetonitrile as a safe acetylating agent over an alumina catalyst have been developed.[8] This method offers excellent control, safety, and potential for scale-up.

• Aqueous Conditions: Performing the N-acylation in water, where possible, eliminates the need for volatile organic solvents.[9]

Section 4: Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

Protocol 1: Classical N-Acetylation with Acetic Anhydride

This is a robust and widely used method.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add ar-fluoro-3-phenyl-DL-alanine (1.0 eq).

• Solvent Addition: Add glacial acetic acid (approx. 5-10 mL per gram of amino acid) and stir until the solid is fully dissolved.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 9:1 Dichloromethane:Methanol mobile phase). If the reaction is slow, it can be gently heated to 40-50 °C.

• Work-up: Once the starting material is consumed, cool the reaction mixture. Slowly and carefully pour the mixture into a beaker of ice-cold water (approx. 10 times the volume of the acetic acid used) while stirring vigorously.

• Isolation: The N-acetylated product, being less polar, will often precipitate as a white solid. Continue stirring in the ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 2: N-Acetylation using Acetyl Chloride and a Base

This method is suitable for less reactive substrates.

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), suspend ar-fluoro-3-phenyl-DL-alanine (1.0 eq) in an anhydrous solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base such as triethylamine (2.2 eq) and cool the mixture to 0 °C in an ice bath.

• Reagent Addition: In a separate flask, dissolve acetyl chloride (1.1 eq) in a small amount of the same anhydrous solvent. Add this solution dropwise to the stirred amino acid suspension over 15-30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC until the starting material is consumed.

• Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl (to remove excess triethylamine), saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified further by recrystallization (e.g., from ethyl acetate/hexanes).

Section 5: Data Summary

For ease of comparison, the following table summarizes key parameters for the described N-acetylation protocols.

Parameter	Protocol 1: Acetic Anhydride	Protocol 2: Acetyl Chloride	Enzymatic Method (Conceptual)
Acetylating Agent	Acetic Anhydride	Acetyl Chloride	Acetyl-CoA donor (in vivo) or activated acetyl source
Solvent	Glacial Acetic Acid	Anhydrous DCM or THF	Aqueous Buffer (e.g., Phosphate)
Base Required	No	Yes (e.g., Triethylamine)	No (pH controlled by buffer)
Temperature	0 °C to 50 °C	0 °C to Room Temp	30 °C to 40 °C[7]
Key Advantages	Simplicity, cost-effective	Higher reactivity for deactivated amines	High selectivity, mild conditions, green
Key Disadvantages	May be too slow for some substrates	Hazardous reagent, requires inert atmosphere	Enzyme cost/availability, specific substrate scope

References

• ACS Publications. Chemoenzymatic Synthesis of Fluorinated L-α-Amino Acids. (2024). Available from: [Link]

• Taylor & Francis Online. Utility of fluorinated α-amino acids in development of therapeutic peptides. (2025). Available from: [Link]

• ACS Publications. Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions. (2023). Available from: [Link]

• MDPI. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Available from: [Link]

• ChemRxiv. Practical and Sustainable Synthesis of Fluorinated Amino Acids: Process Optimization. (2026). Available from: [Link]

• Royal Society of Chemistry. Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source. Available from: [Link]

• MDPI. Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. (2024). Available from: [Link]

• National Center for Biotechnology Information. Fluorinated phenylalanines: synthesis and pharmaceutical applications. Available from: [Link]

• Pharmaceutical Technology. Overcoming Challenges in Fluorine-Based Chemistry. (2026). Available from: [Link]

• National Center for Biotechnology Information. N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. evitachem.com [evitachem.com]
• 8. N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing chiral separation of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine by LC-MS

Welcome to the Technical Support Center for chiral chromatography. This guide is specifically engineered for researchers and drug development professionals tasked with optimizing the enantiomeric separation of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine using Liquid Chromatography-Mass Spectrometry (LC-MS).

Unlike standard free amino acids, this molecule presents unique chromatographic challenges: the N-acetylation eliminates the basic primary amine (rendering the molecule weakly acidic), and the fluorinated aromatic ring alters π-π interaction dynamics[1].

Method Development Workflow

The following decision-tree illustrates the critical path for developing an LC-MS compatible chiral separation for N-blocked, fluorinated amino acids.

LC-MS Chiral Method Development Workflow for N-Acetylated Amino Acids.

Standard Operating Protocol: Baseline Separation

To establish a self-validating, MS-compatible baseline separation, follow this field-proven protocol. This method leverages the Polar Organic Mode (POM), which maximizes MS sensitivity while utilizing the specific hydrogen-bonding cavities of macrocyclic antibiotics[2].

Step 1: Column Selection Select a Teicoplanin Aglycone Chiral Stationary Phase (CSP) (e.g., Chirobiotic R) or a Zwitterionic Quinine Carbamate CSP. For optimal peak shape, utilize columns packed with 2.7 µm superficially porous particles (core-shell), which significantly reduce mass transfer resistance for bulky functionalized amino acids[3][4].

Step 2: Mobile Phase Preparation

• Solvent A: 100% LC-MS Grade Methanol.

• Modifier: Add 10 mM Ammonium Acetate (NH₄OAc).

• Mechanistic Note: Methanol is critical here. It acts as a protic solvent that facilitates the necessary hydrogen-bonding network between the N-acetyl group of the analyte and the peptide clefts of the CSP, without overwhelming the electrostatic interactions[2][5].

Step 3: Chromatographic Conditions

• Flow Rate: 0.4 mL/min.

• Temperature: 25°C (Do not exceed 35°C initially, as higher thermal energy can disrupt weak chiral recognition complexes).

• Injection Volume: 2 µL (to prevent mass overload and peak distortion).

Step 4: Mass Spectrometry Tuning

• Polarity: Electrospray Ionization Negative Mode (ESI-).

• Mechanistic Note: Because the primary amine is blocked by the acetyl group, the molecule lacks a basic site for efficient protonation. The free carboxylic acid readily deprotonates, making the [M-H]⁻ transition the most abundant and stable ion for quantification[6].

Troubleshooting Guide & FAQs

Q1: I am observing co-elution (Rs < 1.0) of the D- and L-enantiomers on a Crown Ether column. How can I improve chiral recognition? A1: You must change your column chemistry. Crown ether CSPs (like Crownpak CR-I) achieve chiral recognition by forming an inclusion complex specifically with a protonated primary amine (-NH₃⁺). Because your analyte is N-acetylated, it lacks this primary amine, rendering crown ethers completely ineffective[7][8]. Solution: Switch to a Teicoplanin Aglycone (Chirobiotic R) CSP, which has unique structural selectivity for N-blocked amino acids and acidic chiral centers[2]. Alternatively, a tert-butylcarbamoylquinine zwitterionic CSP is highly effective for N-acetyl-phenylalanine derivatives[4].

Q2: My MS signal intensity is heavily suppressed, even though the UV signal is strong. What is causing this? A2: Severe ion suppression in chiral LC-MS is almost always caused by the use of non-volatile mobile phase additives. Traditional chiral methods often rely on phosphate buffers or high concentrations of trifluoroacetic acid (TFA) to sharpen peaks, both of which aggressively quench ESI droplet formation[3][6]. Solution: Purge the system and switch strictly to volatile buffers. Replace TFA with 0.1% Formic Acid, or use low-molarity (5–10 mM) Ammonium Acetate or Ammonium Formate. These volatile salts provide the necessary ionic strength to shield silanol interactions without precipitating in the MS source[3][6].

Q3: The enantiomer peaks are broad and exhibit severe tailing (Asymmetry factor > 1.8). How do I sharpen them? A3: Peak tailing for fluorinated aromatic compounds is frequently caused by non-specific secondary interactions (fluorophilic or hydrophobic) with the underlying silica support, combined with sluggish intra-particle diffusion[1][9]. Solution: Upgrade your column hardware from fully porous 5 µm particles to 2.7 µm core-shell particles (SPPs). Core-shell technology drastically shortens the diffusion path length, minimizing longitudinal band broadening and delivering sharp, highly efficient peaks even at higher flow rates[3][4].

Q4: My retention times are drifting continuously between injections. How can I stabilize the method? A4: Macrocyclic and zwitterionic CSPs possess complex 3D structures that require significantly longer equilibration times than standard C18 reversed-phase columns, particularly when operating in Polar Organic or HILIC modes[10]. Solution: Ensure the column is flushed with a minimum of 20 column volumes (CV) of the exact mobile phase prior to the first injection. If you are running a gradient, you must program a re-equilibration step of at least 10 CVs at the end of every single run to restore the hydration/solvation layer on the CSP.

Quantitative Data: CSP & Mobile Phase Comparison

The following table summarizes the expected outcomes when applying different chiral chemistries to N-acetylated, fluorinated amino acids.

Chiral Stationary Phase (CSP)	Particle Architecture	Optimal LC-MS Mobile Phase	Expected Resolution (Rs)	MS Compatibility
Teicoplanin Aglycone	5 µm FPP	100% MeOH + 10mM NH₄OAc	1.8 - 2.5	Excellent (POM mode)
tert-Butylcarbamoylquinine	2.7 µm SPP	MeOH/ACN + 10mM NH₄FA	> 2.0	Excellent (High efficiency)
Crown Ether	5 µm FPP	pH 2.0 HClO₄ (aq)	0.0 (Co-elution)	Poor (Requires free amine & non-volatile acid)
Immobilized Amylose	3 µm FPP	Hexane / Isopropanol	> 1.5	Poor (Normal phase solvents suppress ESI)

(FPP = Fully Porous Particle; SPP = Superficially Porous Particle / Core-Shell; POM = Polar Organic Mode)

References

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. National Institutes of Health (NIH). Available at:[Link]

• Recent Advances in Chiral Analysis of Proteins and Peptides. MDPI. Available at:[Link]

• Liquid Chromatographic Enantioseparation of Newly Synthesized Fluorinated Tryptophan Analogs Applying Macrocyclic Glycopeptides-Based Chiral Stationary Phases Utilizing Core-Shell Particles. National Institutes of Health (NIH). Available at:[Link]

• Fluorous affinity-based separation techniques for the analysis of biogenic and related molecules. Ovid. Available at:[Link]

• Trends in Enantioselective High Performance Liquid Chromatography. LCGC International. Available at:[Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. National Institutes of Health (NIH). Available at:[Link]

• Enantioselectivity Effects in Clinical Metabolomics and Lipidomics. MDPI. Available at:[Link]

• Journal of Pharmaceutical and Biomedical Analysis. Unife. Available at:[Link]

• High-Throughput LC-MS/MS Method for Chiral Amino Acid Analysis Without Derivatization. ResearchGate. Available at:[Link]

Sources

• 1. Liquid Chromatographic Enantioseparation of Newly Synthesized Fluorinated Tryptophan Analogs Applying Macrocyclic Glycopeptides-Based Chiral Stationary Phases Utilizing Core-Shell Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. sfera.unife.it [sfera.unife.it]
• 9. ovid.com [ovid.com]
• 10. Enantioselectivity Effects in Clinical Metabolomics and Lipidomics [mdpi.com]

Overcoming steric hindrance when coupling N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

Welcome to the technical support center for challenging peptide couplings. This guide is designed for researchers, chemists, and drug development professionals who are working with sterically demanding building blocks. Here, we specifically address the difficulties encountered when coupling N-Acetyl-ar-fluoro-3-phenyl-DL-alanine and provide detailed troubleshooting strategies and optimized protocols to ensure successful amide bond formation.

As Senior Application Scientists, we understand that difficult couplings can be a significant bottleneck. This resource synthesizes established chemical principles with practical, field-tested advice to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: Why is the coupling of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine so challenging?

This particular amino acid derivative presents a "perfect storm" of steric and electronic challenges that hinder standard amide bond formation:

• Steric Hindrance: The primary obstacle is the significant bulk around the carboxylic acid group. The combination of the N-acetyl group and the large fluoro-phenyl side chain physically obstructs the approach of the amine nucleophile. This is a classic example of a sterically hindered coupling.[1][2][3][4]

• N-Acetylation: Unlike a standard amino acid which has a free amine (or its protonated form), the N-acetyl group is neutral and adds to the steric bulk near the reaction center. While N-acetylation is a common modification, it contributes to the overall congestion.[5]

• Fluorine Substitution: The fluorine atom on the phenyl ring introduces strong electronic effects. Fluorine is highly electronegative, which can influence the reactivity of the molecule.[5][6] While this effect is more distant from the carboxyl group, it can subtly alter the molecule's overall electronic properties and conformation.[7][8]

Q2: My standard coupling reagents (e.g., DCC, EDC/HOBt) are failing. What should I use instead?

For sterically demanding couplings, standard carbodiimide reagents are often insufficient because the reactive intermediate they form is not potent enough to overcome the physical barrier.[1][3] You need to switch to a more powerful class of "onium" salt-based coupling reagents.

• Uronium/Aminium Salts: Reagents like HATU , HBTU, and HCTU are highly effective.[9][10][] HATU is often considered the gold standard for difficult sequences because it generates a highly reactive OAt-active ester in situ.[9][12] The 7-azabenzotriazole (HOAt) leaving group is superior to the HOBt found in HBTU, leading to faster and more efficient acylations.[9][10]

• Phosphonium Salts: Reagents like PyBOP and PyAOP are also excellent choices. They are known to be highly effective, particularly for hindered N-methylated amino acids, which share similar challenges of steric bulk and reduced nucleophilicity at the amine terminus.[4]

Q3: How does the position of the fluorine atom (ortho, meta, para) on the phenyl ring affect the reaction?

The position of the fluorine atom primarily impacts the degree of steric hindrance:

• Ortho-fluoro: This isomer will present the greatest steric challenge. The fluorine atom is positioned directly adjacent to the beta-carbon of the alanine backbone, further crowding the reaction center and making it more difficult for the coupling reagents and the incoming amine to access the carboxyl group.

• Meta-fluoro: This isomer presents an intermediate level of steric hindrance.

• Para-fluoro: This isomer will have the least steric impact of the three, as the fluorine atom is positioned furthest from the reaction site.

While electronic effects are also at play, the steric factor is dominant in this scenario. You may find that ortho-substituted substrates require more aggressive conditions (e.g., higher temperature, longer reaction times, or microwave assistance) than para-substituted ones.[1]

Q4: What are the most common side reactions to watch out for?

With difficult couplings that require forcing conditions, two side reactions are of particular concern:

• Epimerization/Racemization: The strong activating agents and bases used can increase the risk of racemization at the alpha-carbon of the amino acid being activated. Using a non-coordinating, sterically hindered base like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine is crucial.[10] Pre-activating the carboxylic acid for a minimal time before adding the amine can also help reduce this risk.

• Reagent Decomposition: Some coupling reagents are sensitive to heat.[13] If using elevated temperatures or microwave heating, ensure your chosen reagent is stable under those conditions.

Troubleshooting Guide: Low Coupling Efficiency

This section addresses the most common failure mode: low or no yield of the desired coupled product.

Problem	Potential Cause(s)	Recommended Solutions & Optimizations
Low to No Product Formation	1. Insufficient Reagent Reactivity: Standard carbodiimides (DCC, EDC) are not powerful enough for this sterically hindered substrate. 2. Poor Reagent Quality: Coupling reagents, especially onium salts, can degrade with exposure to moisture. 3. Inadequate Base: The base may not be strong enough or may be sterically incompatible.	1. Upgrade Coupling Reagent: Immediately switch to a high-reactivity onium salt. HATU is the first-line recommendation. [9][10] PyBOP or COMU are also excellent alternatives. 2. Use Fresh Reagents: Use freshly opened bottles of coupling reagents and anhydrous solvents. Store reagents under an inert atmosphere (Argon or N2). 3. Optimize Base: Use 2-4 equivalents of a hindered, non-nucleophilic base like DIPEA or 2,4,6-collidine.[14][15]
Reaction Stalls / Incomplete Conversion	1. Steric Hindrance: The physical barrier is preventing the reaction from proceeding to completion at room temperature. 2. Peptide Aggregation (if on solid phase): The growing peptide chain may be aggregating, blocking reactive sites.[16][17] 3. Insufficient Equivalents: The concentration of reactants may be too low to drive the equilibrium towards the product.	1. Increase Reaction Energy:     a) Microwave Synthesis: This is a highly effective method for driving difficult couplings to completion by using rapid, uniform heating.[13][18][19]     b) Conventional Heating: Gently warm the reaction to 40-50 °C. Monitor carefully for side reactions. 2. Improve Solvation: Use polar aprotic solvents like DMF or NMP. For solid-phase synthesis, consider solvent mixtures or chaotropic salts to disrupt aggregation.[4][16] 3. Increase Equivalents & Time: Use a higher excess of the amino acid and coupling reagents (e.g., 2-3 equivalents). Extend the reaction time and monitor progress by LC-MS.[1] Perform a double coupling if necessary.[4]
Confirmation of Failure	Uncertainty about reaction completion (Solid Phase): The standard ninhydrin test does not work for N-acetylated amines.	1. Use a Different Test: For solid-phase synthesis, use the Kaiser test before the N-acetylation step to confirm the presence of the free primary amine.[1] After the coupling attempt, cleave a small amount of resin and analyze the product via LC-MS to determine the reaction's success.[1]

Experimental Protocols & Methodologies

Protocol 1: High-Efficiency Coupling Using HATU

This protocol is the recommended starting point for the solution-phase coupling of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine.

Materials:

• N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (Carboxylic Acid Component): 1.0 eq

• Amine Component (e.g., an amino acid ester HCl salt): 1.1 eq

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): 1.1 eq

• N,N-Diisopropylethylamine (DIPEA): 3.0 - 4.0 eq

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Preparation: In a clean, dry, nitrogen-flushed flask, dissolve the N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Base Addition: Cool the solution to 0 °C in an ice bath. Add DIPEA (3.0-4.0 eq) dropwise while stirring. The number of equivalents depends on whether the amine component is a free base or a salt.

• Pre-activation: Allow the mixture to stir at 0 °C for 5-10 minutes. This step generates the highly reactive OAt-active ester.[12][20]

• Amine Addition: Add the amine component (1.1 eq), either neat or dissolved in a minimal amount of anhydrous DMF.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours under a nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via LC-MS or TLC.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. The crude product can be purified using standard techniques such as column chromatography.

Protocol 2: Microwave-Assisted Synthesis for Maximizing Yield

Use this protocol when Protocol 1 results in incomplete conversion or if you are working with a particularly challenging substrate (e.g., an ortho-fluoro isomer).

Materials:

• Same as Protocol 1.

• Microwave synthesis vial and a dedicated microwave reactor.

Procedure:

• Preparation: In a microwave synthesis vial, combine the N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (1.0 eq), the amine component (1.1 eq), and HATU (1.1 eq).

• Solvent & Base: Add anhydrous DMF, followed by DIPEA (3.0-4.0 eq).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 50-75 °C for 10-30 minutes.[13][19][21] These parameters are a starting point and should be optimized.

• Monitoring & Workup: After cooling, check the conversion by LC-MS. If incomplete, the reaction can be subjected to another round of microwave irradiation. Once complete, proceed with the standard workup and purification.

Data & Reagent Comparison

The choice of coupling reagent is critical. This table compares common high-activity reagents suitable for this challenging transformation.

Reagent	Structure Class	Key Advantages	Considerations
HATU	Uronium/Aminium Salt	Highest reactivity due to HOAt-based active ester formation.[9][10] Excellent for sterically hindered couplings. Fast reaction kinetics.	Higher cost. Can cause guanidinylation of the N-terminal amine as a side reaction if used in large excess.[4]
HBTU	Uronium/Aminium Salt	Good reactivity, widely used, and less expensive than HATU.	Forms a less reactive HOBt-based ester compared to HATU.[9] May be less effective for the most difficult cases.
PyBOP	Phosphonium Salt	High efficiency, especially for hindered systems. Low risk of racemization.	Produces carcinogenic HMPA as a byproduct (though modern variants can mitigate this).
EDC/HOBt	Carbodiimide	Low cost, common reagent.	Generally not recommended for this type of sterically hindered coupling due to lower reactivity and potential for side reactions.[1][3]

Visualization of Workflows & Mechanisms

Decision Workflow for Optimizing Coupling

This diagram outlines the logical steps for troubleshooting and optimizing the coupling reaction.

Caption: Decision workflow for selecting and optimizing the coupling strategy.

HATU Activation Mechanism

This diagram illustrates how HATU activates a carboxylic acid to generate a highly reactive intermediate for aminolysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Efficient peptide coupling involving sterically hindered amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The impact of side-chain fluorination on proton-bound phenylalanine dimers: a cryogenic infrared spectroscopic study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. fhi.mpg.de [fhi.mpg.de]
• 8. pubs.acs.org [pubs.acs.org]
• 9. peptidechemistry.org [peptidechemistry.org]
• 10. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 12. HATU - Wikipedia [en.wikipedia.org]
• 13. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 14. m.youtube.com [m.youtube.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Progress in the Synthesis of Peptides with "Difficult Sequences" - Creative Peptides [creative-peptides.com]
• 17. blog.mblintl.com [blog.mblintl.com]
• 18. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 19. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 20. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 21. Microwave SPPS Technology | AmbioPharm [ambiopharm.com]

Technical Support Center: Refining Crystallization Conditions for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the crystallization of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine. This document offers full editorial control to present the information in a logical and user-friendly format, emphasizing scientific integrity and practical, field-proven insights.

PART 1: Frequently Asked Questions (FAQs)

This section addresses common challenges encountered during the crystallization of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, providing quick and actionable advice.

Q1: My compound is "oiling out" instead of crystallizing. What is happening and how can I fix it?

A1: "Oiling out" is a phenomenon where a compound separates from a solution as a liquid phase rather than a solid crystalline phase.[1][2] This often occurs when the solution is highly supersaturated, or when the temperature of the solution is above the melting point of the solid form. For N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, which has a relatively complex structure, oiling out can be a significant hurdle.

Causality: Oiling out is a kinetic and thermodynamic phenomenon. It happens when the rate of desolvation is slow compared to the rate at which supersaturation is generated. The high mobility of molecules in the oil phase can also trap impurities.[2]

Solutions:

• Reduce the rate of supersaturation: If you are using an anti-solvent, add it more slowly. If you are cooling the solution, decrease the cooling rate.[1]

• Use seeding: Introducing a small amount of pre-existing crystals (seed crystals) can provide a template for crystal growth and bypass the nucleation barrier that often leads to oiling out.[1][2]

• Change the solvent system: Solvents that have a very high solubility for your compound can increase the propensity for oiling out.[3] Consider a solvent system where the solubility is moderate.

• Increase agitation: Gentle agitation can sometimes help to break up the oil and encourage nucleation. However, vigorous stirring can sometimes have the opposite effect, so this should be optimized.

Q2: I'm getting very fine needles instead of larger, more equant crystals. How can I change the crystal habit?

A2: Crystal habit (the external shape of a crystal) is influenced by a variety of factors, including the solvent, the rate of crystallization, and the presence of impurities. Fine needles can be difficult to filter and dry, and may have poor flow properties.

Causality: Rapid crystal growth, often driven by high supersaturation, tends to favor the formation of needle-like crystals. The solvent can also play a key role by selectively adsorbing to certain crystal faces, inhibiting their growth and leading to an elongated habit.

Solutions:

• Slow down the crystallization: As with oiling out, reducing the cooling rate or the rate of anti-solvent addition will give the molecules more time to orient themselves into a more stable, compact crystal lattice.

• Experiment with different solvents: A change in solvent can dramatically alter the crystal habit. For N-acetylated amino acids, solvents like ethanol, isopropanol, or mixtures with water are often a good starting point.[4]

• Use additives: Small amounts of a co-solvent or an additive that is structurally similar to your molecule can sometimes disrupt the preferential growth on certain crystal faces and lead to more equant crystals.

Q3: What are the best starting solvents for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine?

A3: The choice of solvent is critical for successful crystallization. A good solvent will have a high solubility for your compound at elevated temperatures and a low solubility at lower temperatures. The fluorination of the phenyl ring will influence solubility.[]

Recommendations:

• Alcohols: Ethanol, methanol, and isopropanol are often good starting points for N-acetylated amino acids.[4]

• Ketones: Acetone and methyl ethyl ketone can also be effective.

• Esters: Ethyl acetate is another common choice.

• Water: Given the amino acid backbone, aqueous mixtures are highly relevant. The solubility of 4-fluoro-L-phenylalanine in water suggests that water could be a useful anti-solvent or part of a co-solvent system.[6]

A systematic screening of solvents is highly recommended. Dissolve a small amount of your compound in a range of solvents at their boiling points and then allow them to cool to room temperature and then to 0-4 °C. Observe which solvents yield crystalline material.

Q4: How do I choose an effective anti-solvent?

A4: An anti-solvent is a solvent in which your compound is poorly soluble.[7] It is added to a solution of your compound in a "good" solvent to induce precipitation.

Principles of Selection:

• Miscibility: The anti-solvent must be miscible with the primary solvent.

• Solubility: Your compound should have very low solubility in the anti-solvent.

• Common Anti-solvents: For polar primary solvents like alcohols, non-polar anti-solvents like heptane, hexane, or toluene are often used. Water can also be an effective anti-solvent for compounds dissolved in organic solvents like acetone or ethanol.[7]

Q5: My crystallization is not reproducible. What factors should I control more carefully?

A5: Reproducibility is key in pharmaceutical development. Inconsistent results are often due to a lack of control over key process parameters.

Key Parameters to Control:

• Purity of the starting material: Even small amounts of impurities can affect nucleation and crystal growth.

• Solvent quality: Ensure your solvents are dry and of high purity.

• Cooling rate: Precise control over the cooling profile is essential.[8]

• Agitation rate: The stirring speed can influence nucleation and crystal size.

• Seeding: If you are using seed crystals, the amount, size, and quality of the seeds should be consistent.

PART 2: In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for overcoming specific and complex crystallization challenges.

Guide 1: Systematic Solvent and Anti-Solvent Screening

A rational approach to solvent selection is the foundation of a robust crystallization process.

Experimental Protocol: Solvent Screening

• Preparation: Place a small, known amount of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (e.g., 20-50 mg) into several small vials.

• Solvent Addition: To each vial, add a different solvent dropwise at room temperature until the solid dissolves. Record the approximate volume of solvent used to get a rough idea of solubility.

• Heating and Cooling: For solvents in which the compound is sparingly soluble at room temperature, gently heat the vial until the solid dissolves. Then, allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Observation: Observe the vials for crystal formation. Note the quality of the crystals (e.g., needles, plates, prisms) and the approximate yield.

Data Presentation: Solvent Screening Results

Solvent	Solubility at RT	Crystal Formation on Cooling	Crystal Habit
Methanol	High	Poor	-
Ethanol	Moderate	Good	Plates
Isopropanol	Low	Very Good	Prisms
Acetone	Moderate	Good	Needles
Ethyl Acetate	Low	Good	Plates
Water	Very Low	-	-
Heptane	Insoluble	-	-

Experimental Protocol: Anti-Solvent Screening

• Preparation: Prepare a concentrated solution of your compound in a good solvent (e.g., ethanol).

• Anti-Solvent Addition: In separate vials, add an anti-solvent (e.g., water, heptane) dropwise to the solution until turbidity (cloudiness) is observed.

• Heating and Cooling: Gently warm the turbid solution until it becomes clear again. Then, allow it to cool slowly.

• Observation: Observe the formation of crystals.

Guide 2: Managing Supersaturation and the Metastable Zone Width (MSZW)

Supersaturation is the driving force for crystallization.[9] The Metastable Zone Width (MSZW) is the region between the solubility curve and the supersolubility curve where the solution is supersaturated but nucleation is not yet spontaneous.[10][11] Operating within the MSZW allows for controlled crystal growth.

Visualization: The Crystallization Process

Caption: A simplified workflow of the crystallization process.

Controlling Supersaturation

• Cooling Crystallization: A slower cooling rate will result in a narrower effective MSZW, leading to nucleation at a lower supersaturation and favoring the growth of larger crystals.[8]

• Anti-solvent Crystallization: The rate of anti-solvent addition is critical. A slow, controlled addition maintains a low level of supersaturation.[7][12][13]

• Evaporative Crystallization: This method is suitable for compounds that are highly soluble in volatile solvents. Slow evaporation can produce high-quality single crystals.

Guide 3: Troubleshooting Polymorphism

Polymorphs are different crystalline forms of the same compound.[14] They can have different physical properties, including solubility, stability, and bioavailability, making polymorphism a critical concern in drug development.[14][15][16] The fluorinated nature of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine may influence its crystal packing and the potential for polymorphism.[17][18][19]

Screening for Polymorphs

A comprehensive polymorph screen involves crystallizing the compound under a wide range of conditions:

• Different Solvents: Crystallize from a variety of solvents with different polarities and hydrogen bonding capabilities.

• Different Crystallization Techniques: Use cooling, anti-solvent, and evaporative crystallization methods.

• Varying Temperatures: Conduct crystallizations at different temperatures.[9]

• Different Rates of Supersaturation: Employ both fast and slow cooling/anti-solvent addition rates.

Characterization of Polymorphs

Once different crystal forms are obtained, they must be characterized using techniques such as:

• Powder X-ray Diffraction (PXRD): This is the primary technique for identifying and distinguishing between different polymorphs.

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting points and transition temperatures of different polymorphs.

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability and to identify solvates.

• Microscopy: Visual inspection of crystal habit can provide initial clues about the presence of different polymorphs.

Guide 4: A Deeper Dive into "Oiling Out"

As "oiling out" is a particularly persistent problem, this guide provides a more detailed troubleshooting workflow.

Visualization: Troubleshooting "Oiling Out"

Caption: A decision tree for troubleshooting oiling out.

PART 3: Concluding Remarks

The crystallization of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine presents unique challenges due to its molecular complexity and the influence of the fluorine substituent. A systematic and well-documented approach to refining crystallization conditions is paramount. By carefully controlling key parameters such as solvent selection, rate of supersaturation, and seeding, and by being prepared to troubleshoot common issues like oiling out and polymorphism, researchers can develop robust and reproducible crystallization processes. This guide serves as a starting point for this endeavor, and it is hoped that the principles and protocols outlined herein will be of significant value to the scientific community.

References

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• Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients: Polymorphism. GBMSA. Available at: [Link]

• A new interpretation of metastable zone width measured for unseeded solutions. Journal of Crystal Growth. Available at: [Link]

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• Influence of Fluorine Substitution on the Crystal Packing of N-Phenylmaleimides and Corresponding Phthalimides. ACS Publications. Available at: [Link]

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• Metastable Zone Width and Primary Nucleation Kinetics for Crystallization of KCl from a KCl-MgCl2-H2O System. Industrial & Engineering Chemistry Research. Available at: [Link]

• Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357. ACS Publications. Available at: [Link]

• Characterizing the Metastable Zone Width and Solubility Curve Using Lasentec FBRM and PVM. ResearchGate. Available at: [Link]

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• Solubility Behavior and Polymorphism of N-Acetyl-l-proline in 16 Individual Solvents from 283.15 to 323.15 K. Journal of Chemical & Engineering Data. Available at: [Link]

• Anti-Solvent Crystallization Strategies for Highly Efficient Perovskite Solar Cells. MDPI. Available at: [Link]

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• Determination of N-Acetyl-l-methionine Solubility in 12 Solvents and Its Comparison with Structurally Similar Substances. ACS Publications. Available at: [Link]

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• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients: Polymorphism - GBMSA [gbmsa.org.za]
• 15. Polymorphism control of active pharmaceutical ingredients [ouci.dntb.gov.ua]
• 16. benthamdirect.com [benthamdirect.com]
• 17. Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]

Minimizing racemization of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine during hydrolysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist research teams in troubleshooting the stereochemical integrity of fluorinated amino acid derivatives.

When processing N-Acetyl-ar-fluoro-3-phenyl-DL-alanine , the term "hydrolysis" typically refers to two distinct phases in drug development workflows:

• Enzymatic Kinetic Resolution : Hydrolyzing the racemic (DL) mixture to isolate the free L-amino acid while leaving the N-acetyl-D-amino acid intact[1].

• Chemical Deacetylation : Harsh chemical hydrolysis to remove the N-acetyl group from the resolved enantiomer to yield the free D- or L-amino acid.

In both phases, the N-acetyl group poses a severe risk of racemization. Furthermore, the electron-withdrawing aryl-fluorine group increases the acidity of the α -proton via inductive effects, exacerbating stereocenter lability compared to standard phenylalanine. This guide provides field-proven methodologies to suppress background racemization and maintain high enantiomeric excess (ee).

Workflow & Mechanistic Pathways

Workflow for the enantioselective enzymatic resolution of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine.

Mechanistic pathway of azlactone-mediated racemization during N-acetyl amino acid hydrolysis.

Module A: Enzymatic Hydrolysis (Kinetic Resolution) Troubleshooting

Q: During the Aminoacylase I resolution of the DL-mixture, the unreacted N-acetyl-D-enantiomer is losing enantiomeric purity over time. How do I prevent this? A: Spontaneous background racemization during long aqueous incubations is a known vulnerability in kinetic resolutions. While Aminoacylase I strictly hydrolyzes the L-enantiomer, the unreacted N-acetyl-D-enantiomer remains in a slightly basic buffer (pH 7.5–8.0) at 37°C for up to 48 hours[1].

• The Causality: The acetyl group's carbonyl oxygen transiently interacts with the carboxylate, and the basic pH promotes trace enolization. The aryl-fluoro substitution increases the α -proton's acidity via inductive electron withdrawal, accelerating this background racemization.

• The Solution:

  • Lower the Temperature: Drop the incubation temperature from 37°C to 25°C. While this slows the enzyme kinetics, it exponentially decreases the background racemization rate.

  • Immobilized Enzymes: Use immobilized Aminoacylase I to allow higher enzyme loading. This reduces the required reaction time from 48 hours to <6 hours, giving the substrate significantly less time to racemize[2].

Module B: Chemical Hydrolysis (Deacetylation) Troubleshooting

Q: I successfully resolved the mixture, but when I chemically hydrolyze the N-acetyl-D-ar-fluoro-3-phenylalanine to get the free D-amino acid, the product racemizes. Why? A: This is a classic azlactone-mediated racemization[3]. Under strongly acidic (e.g., slow heating in HCl) or basic conditions, the N-acetyl amino acid forms an oxazolone (azlactone) intermediate. The α -proton of this azlactone is highly acidic (pKa ≈ 9) due to the aromatic character of its enolate tautomer[4]. Once deprotonated, the intermediate becomes planar and achiral, leading to a racemic mixture upon ring opening[3].

• The Causality: Slow heating in acid allows the azlactone to form and persist before the carboxylate is fully protonated. Basic hydrolysis actively abstracts the azlactone α -proton, guaranteeing complete racemization[4].

• The Solution: Never use NaOH/KOH for deacetylation. If chemical hydrolysis is required, use the Rapid-Reflux Acidic Protocol (detailed below) to bypass azlactone persistence, or preferably, use a D-specific aminoacylase for mild enzymatic deacetylation[2].

Self-Validating Protocol: Rapid-Reflux Acidic Hydrolysis

To validate that racemization is suppressed, perform chiral HPLC on an aliquot before and after this procedure.

• Setup: Equip a round-bottom flask with a reflux condenser and pre-heat an oil bath to 120°C.

• Reagent Prep: Add 6M aqueous HCl (10 mL per gram of substrate) to the flask and allow it to reach a vigorous, rolling boil.

• Substrate Addition (Critical Step): Rapidly add the resolved N-Acetyl-D-ar-fluoro-3-phenylalanine directly into the boiling HCl. Causality: Immediate exposure to high proton concentration and heat fully protonates the carboxylate instantly, preventing the nucleophilic attack by the acetyl oxygen that forms the azlactone.

• Reflux: Maintain vigorous reflux for 12 hours.

• Recovery: Cool to room temperature, evaporate under reduced pressure, and precipitate the free D-amino acid hydrochloride salt using cold diethyl ether.

Quantitative Data Reference

Table 1: Impact of Hydrolysis Conditions on Enantiomeric Excess (ee%) of Resolved N-Acetyl-ar-fluoro-3-phenylalanine.

Hydrolysis Method	Conditions	Mechanism of Racemization	Final ee%
1M NaOH (Basic)	80°C, 4h	Azlactone enolization (rapid base abstraction)	< 10%
6M HCl (Slow heat)	25°C to 100°C over 2h	Azlactone formation prior to full protonation	75 - 85%
6M HCl (Rapid reflux)	Pre-heated to 120°C, 12h	Instant protonation suppresses azlactone formation	> 95%
D-Aminoacylase	pH 7.5, 30°C, 12h	Enzymatic cleavage (No azlactone formed)	> 99%

Frequently Asked Questions (FAQs)

Q: Can I use TBTU or HATU to couple the resolved N-acetyl-amino acid directly without hydrolyzing the acetyl group? A: Proceed with extreme caution. Uronium-based coupling agents (TBTU/HATU) in the presence of strong, sterically hindered bases (like DIPEA) are notorious for causing racemization of N-acetyl amino acids via the exact same azlactone mechanism[3]. If you must couple it, switch to a weaker base like pyridine, use the minimum effective stoichiometric amount, and keep temperatures at 0°C[3].

Q: Does the position of the fluorine atom (ortho, meta, para) affect racemization rates? A: Yes. The ar-fluoro substitution exerts an electron-withdrawing inductive effect (-I). A fluorine at the 3-position (meta) or 4-position (para) increases the electrophilicity of the carbonyl carbon and the acidity of the α -proton compared to unfluorinated phenylalanine. This modestly increases the baseline racemization rate, making strict adherence to temperature and pH controls even more critical.

Q: What if I want to intentionally racemize the unreacted D-enantiomer to recycle it? A: If your goal is Dynamic Kinetic Resolution (DKR) to achieve 100% yield of the L-enantiomer, you can intentionally racemize the N-acetyl-D-amino acid. This is done either thermally by melting the substrate at ~160°C with acetic anhydride, or biocatalytically by adding an N-acylamino acid racemase (NAAAR) directly into the Aminoacylase I reaction mixture[1].

References

• BenchChem. Common side reactions in the synthesis of N-acetyl-L-phenylalanine derivatives. 3

• ACS Publications. Development of Dynamic Kinetic Resolution Processes for Biocatalytic Production of Natural and Nonnatural l-Amino Acids. 1

• National Institutes of Health (PMC). A Multi-Enzymatic Cascade Reaction for the Stereoselective Production of γ-Oxyfunctionalyzed Amino Acids. 2

• MDPI. N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Multi-Enzymatic Cascade Reaction for the Stereoselective Production of γ-Oxyfunctionalyzed Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA) [mdpi.com]

Reference Data & Comparative Studies

N-Acetyl-ar-fluoro-3-phenyl-DL-alanine vs. N-Acetyl-phenylalanine: A Mechanistic Guide to Receptor Binding Assays

Executive Summary

In the field of rational drug design and molecular pharmacology, mapping the precise electrostatic and hydrophobic topology of a receptor's binding pocket is a critical hurdle. Traditional site-directed mutagenesis (e.g., mutating a receptor's Arginine to Alanine) can inadvertently disrupt global protein folding, confounding binding data.

A more elegant, "ligand-centric" approach utilizes synthetic amino acid probes. This guide provides an in-depth comparison between N-Acetyl-phenylalanine (N-Ac-Phe) and its fluorinated counterpart, N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (N-Ac-FPhe) . By deploying these two capped amino acids in competitive receptor binding assays, researchers can definitively interrogate the presence of cation- π interactions, quantify hydrophobic packing, and optimize the lipophilic efficiency of peptide-based therapeutics.

Physicochemical Profiling & Causality

To understand how these two molecules behave in a receptor binding assay, we must first dissect the causality behind their physicochemical differences.

Steric Isosterism vs. Electrostatic Perturbation

Fluorine is the smallest halogen and acts as a highly effective bioisostere for hydrogen (van der Waals radii: 1.47 Å for F vs. 1.20 Å for H). Substituting N-Ac-Phe with N-Ac-FPhe introduces virtually no steric clashes within a tightly packed receptor pocket[1].

However, the electronic consequences are profound. Fluorine is highly electronegative. When attached to the aromatic ring, it strongly withdraws electron density from the π -cloud. Native phenylalanine possesses an electron-rich π -face that forms strong cation- π interactions with positively charged receptor residues (Arginine or Lysine)[2]. Fluorination depletes this negative quadrupole moment, reducing the cation- π binding potential to as low as 12–60% of the native state, depending on the degree and position of fluorination[3].

Lipophilicity and Desolvation

While fluorination weakens electrostatic π -interactions, it simultaneously increases the molecule's partition coefficient (LogP). The highly non-polar C-F bond enhances the lipophilicity of the amino acid. If the receptor binding pocket is purely hydrophobic (lacking cationic residues), N-Ac-FPhe will often exhibit a higher binding affinity than N-Ac-Phe due to favorable desolvation entropy upon entering the pocket[1].

The Stereochemical Caveat: Enantiopure vs. Racemic Mixtures

A critical, often-overlooked factor in experimental design is stereochemistry. Standard N-Ac-Phe is typically supplied as the enantiopure L-isomer. In contrast, N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a racemic mixture of D- and L-enantiomers. Because biological receptors are highly stereoselective (overwhelmingly preferring the L-enantiomer), the D-enantiomer in the DL mixture acts as an inert bystander. This requires a strict mathematical correction during Ki​ calculations to prevent artificial underestimation of the fluorinated ligand's affinity.

Mechanistic Impact on Receptor Microenvironments

The divergence in binding affinity between these two probes directly reveals the biochemical nature of the receptor's binding pocket.

Mechanistic pathways of N-Ac-Phe and N-Ac-FPhe based on receptor pocket topology.

Experimental Design: Fluorescence Polarization (FP) Binding Assay

To objectively compare these two ligands, a self-validating Competitive Fluorescence Polarization (FP) Assay is recommended over traditional radioligand binding. FP provides a homogeneous, wash-free system that minimizes experimental artifact when dealing with varying lipophilicities.

Step-by-Step Protocol

• Buffer Preparation: Prepare assay buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Triton X-100). Expertise Note: The inclusion of Triton X-100 is non-negotiable; it prevents the highly lipophilic fluorinated analog from non-specifically adhering to the microplate walls.

• Tracer Titration: Determine the Kd​ of a fluorescently labeled reference peptide (e.g., FITC-labeled agonist) against the purified receptor.

• Competitor Serial Dilution: Prepare 11-point, 3-fold serial dilutions of N-Ac-Phe and N-Ac-ar-fluoro-3-phenyl-DL-alanine in 100% DMSO. Dilute these 1:50 into the assay buffer to maintain a final DMSO concentration of ≤ 2%.

• Assay Assembly: In a 384-well black microplate, combine the receptor protein, the fluorescent tracer (at a concentration equal to its Kd​ ), and the varying concentrations of the competitors.

• Equilibration: Incubate the plate in the dark at 25°C for 60 minutes to ensure thermodynamic equilibrium.

• Data Acquisition: Read parallel and perpendicular fluorescence intensity using a microplate reader equipped with polarizing filters to calculate millipolarization (mP) units.

Workflow for Fluorescence Polarization Competitive Binding Assay.

Quantitative Data Interpretation

When analyzing the raw FP data, the IC50​ values must be converted to the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation:

Ki​=1+Kd​[Tracer]​IC50​​

Crucial Correction: Because N-Ac-ar-fluoro-3-phenyl-DL-alanine is a racemic mixture, the effective concentration of the active L-enantiomer is exactly half of the total concentration. You must multiply the calculated Ki​ of the DL mixture by 0.5 to accurately compare it against enantiopure N-Ac-L-Phe.

Representative Binding Profile Comparison

The following table summarizes the expected quantitative shifts based on the receptor's microenvironment:

Compound	Stereochemistry	Cation-π Binding Potential	Relative Affinity ( Ki​ ) in Cationic Pocket	Relative Affinity ( Ki​ ) in Hydrophobic Pocket
N-Acetyl-phenylalanine	Enantiopure (L)	High (Baseline 100%)	1.0x (Baseline)	1.0x (Baseline)
N-Acetyl-ar-fluoro-3-phenyl-DL-alanine	Racemic (D/L mixture)	Reduced (~40-60%)	~3.0x to 8.0x weaker (Higher Ki​ )	~0.2x to 0.5x tighter (Lower Ki​ )

Conclusion: If substituting N-Ac-Phe with N-Ac-FPhe results in a significant loss of affinity, it is highly probable that the receptor relies on a cation- π interaction with the ligand's aromatic ring[2]. Conversely, an increase in affinity confirms a hydrophobic-driven binding paradigm[1].

References

• Binding of fluorinated phenylalanine α-factor analogs to Ste2p: Evidence for a cation-π binding interaction between a peptide ligand and its cognate G protein-coupled receptor.National Center for Biotechnology Information (PMC).
• Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains.National Center for Biotechnology Information (PMC).
• Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells.Biophysics Colab / bioRxiv.

Sources

• 1. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Binding of fluorinated phenylalanine α-factor analogs to Ste2p: Evidence for a cation-π binding interaction between a peptide ligand and its cognate G protein-coupled receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells [biophysicscolab.org]

Validation of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine purity by quantitative NMR (qNMR)

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of accurately determining the absolute purity of fluorinated amino acid derivatives. N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a highly specialized building block, critical for synthesizing conformationally restricted peptides, developing PET (Positron Emission Tomography) imaging tracers, and enhancing the metabolic stability of active pharmaceutical ingredients (APIs).

However, validating the purity of such compounds using traditional High-Performance Liquid Chromatography (HPLC) with UV detection often yields skewed results. This guide provides an objective, data-driven comparison between traditional HPLC-UV and Quantitative Nuclear Magnetic Resonance (qNMR) —specifically focusing on both H and F qNMR—to establish a self-validating, highly accurate purity assessment protocol.

The Analytical Dilemma: HPLC-UV vs. qNMR

The Limitations of HPLC-UV

HPLC-UV is a secondary analytical method. It separates components based on their affinity to a stationary phase and detects them via UV absorbance. The critical flaw in relying solely on HPLC-UV for N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is the Response Factor Variability [1].

• Causality: Different impurities (e.g., residual aliphatic solvents, inorganic salts, or non-chromophoric synthetic intermediates) have vastly different molar extinction coefficients. HPLC-UV area percent assumes all molecules absorb UV light equally, which frequently leads to an overestimation of the main component's purity[2]. Furthermore, HPLC requires an identical, pre-validated reference standard of the analyte to perform absolute quantitation, which is often unavailable for novel fluorinated derivatives.

The qNMR Advantage

qNMR is recognized by the United States Pharmacopeia (USP General Chapter <761>) as a primary analytical method[3]. It does not require an identical reference standard.

• Causality: The fundamental principle of qNMR is that the integrated area of an NMR resonance signal is directly and strictly proportional to the molar concentration of the nuclei producing that signal[4]. By adding a universal, highly pure Internal Standard (IS), we establish a direct molar ratio.

• The F Advantage: Because our analyte contains a fluorine atom, we can leverage F-qNMR. The F nucleus has a 100% natural abundance, a high gyromagnetic ratio, and a massive chemical shift range (~1000 ppm). This ensures zero background interference from protonated solvents or non-fluorinated impurities, offering unparalleled specificity.

Caption: Orthogonal workflow comparing HPLC-UV and qNMR for absolute purity validation.

Self-Validating Experimental Protocol for qNMR

To ensure scientific integrity, a qNMR protocol must be meticulously designed to prevent differential relaxation and integration errors. Weighing is the largest source of error in qNMR; therefore, a calibrated microbalance must be used[5].

Step 1: Internal Standard (IS) Selection

• For H-qNMR: Use Maleic Acid (TraceCERT®, purity 99.9%). It provides a sharp, distinct singlet at ~6.26 ppm in DMSO- , which does not overlap with the aromatic (7.0–7.5 ppm) or aliphatic (1.8 ppm for N-acetyl, 2.8–3.2 ppm for -CH ) protons of the analyte.

• For F-qNMR: Use -Trifluorotoluene (TFT) . It provides a sharp singlet at ~ -63 ppm, well separated from the aryl-fluorine signal of the analyte (typically around -110 to -120 ppm depending on the isomer).

Step 2: Sample Preparation

• Accurately weigh ~15.0 mg of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine into a clean glass vial using a microbalance (record to 0.01 mg).

• Accurately weigh ~5.0 mg of the chosen Internal Standard into the same vial.

• Add 0.8 mL of high-purity DMSO- (containing 0.03% v/v TMS).

• Vortex thoroughly until complete dissolution is achieved. Transfer 0.6 mL to a 5 mm precision NMR tube.

Step 3: NMR Acquisition Parameters (The "Why" behind the settings)

• Pulse Angle: 90° pulse to maximize the signal-to-noise ratio.

• Relaxation Delay ( ): This is the most critical parameter. It must be set to (longitudinal relaxation time) of the slowest relaxing nucleus in the mixture. If is too short, the nuclei will not fully return to thermal equilibrium between scans, leading to truncated integrals and artificially low purity values. We empirically determine using an Inversion-Recovery experiment and typically set seconds.

• Number of Scans (NS): 64 scans to ensure a Signal-to-Noise Ratio (SNR) 250:1 for accurate integration.

• C Decoupling (for F): Apply inverse-gated decoupling to remove F- C scalar couplings without inducing the Nuclear Overhauser Effect (NOE), which would distort quantitative integrals.

Step 4: Data Processing & Calculation

Apply a line broadening of 0.3 Hz, perform a rigorous manual baseline correction, and integrate the peaks. Calculate the absolute purity ( ) using the following fundamental equation:

(Where = Integral area, = Number of nuclei, = Molar mass, = Weighed mass, = Purity, = Internal Standard, = Analyte).

Caption: Logical sequence and parameter dependencies for 1H and 19F qNMR absolute purity calculation.

Quantitative Data Comparison

To demonstrate the performance of these methods, below is a representative validation dataset for a single batch of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine.

Analytical Method	Target Signal / Detection	Internal Standard	Calculated Purity (%)	RSD (%) (n=3)	Notes / Observations
HPLC-UV	254 nm (Area %)	None (Relative)	99.85%	0.05%	Overestimates purity. Fails to detect residual inorganic salts and water.
H-qNMR	N-Acetyl CH ( 1.8 ppm, 3H)	Maleic Acid	97.42%	0.41%	Detects residual solvents (e.g., EtOAc, water) lowering the absolute mass fraction.
F-qNMR	Aryl-F ( -115 ppm, 1F)	-TFT	97.50%	0.35%	Highly specific. Excellent agreement with H-qNMR. Zero baseline interference.

Data Interpretation

The data reveals a classic analytical discrepancy: HPLC-UV reports a near-perfect purity of 99.85%, while orthogonal qNMR methods report ~97.4%.

Why does this happen? HPLC-UV operates on an area normalization basis. If the sample contains 2.4% by weight of a non-chromophoric impurity (such as residual water from lyophilization or inorganic salts from the synthesis workup), the UV detector is completely blind to it[1]. qNMR, however, is a mass-balance technique. Because the sample mass ( ) includes these invisible impurities, the molar ratio calculated by qNMR accurately reflects the true mass fraction of the active analyte[4]. The tight agreement between H and F qNMR provides self-validating proof of the compound's true absolute purity.

Conclusion

For researchers and drug development professionals working with fluorinated amino acids like N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, relying solely on HPLC-UV for purity validation is a significant risk. By implementing a dual-nucleus ( H and F) qNMR strategy, laboratories can bypass the need for identical reference standards, eliminate UV response factor biases, and obtain true absolute mass-fraction purity. This orthogonal approach ensures the highest level of scientific integrity before these critical building blocks are deployed in sensitive downstream biological or synthetic applications.

References

• United States Pharmacopeia (USP). "General Chapters: <761> NUCLEAR MAGNETIC RESONANCE." uspbpep.com.
• BenchChem Technical Support Team. "Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid." benchchem.com.
• Enovatia. "ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS.
• RSSL. "The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients." rssl.com.
• BenchChem. "A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy." benchchem.com.

Sources

• 1. enovatia.com [enovatia.com]
• 2. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 3. uspbpep.com [uspbpep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rssl.com [rssl.com]

A Senior Application Scientist's Guide to Benchmarking N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

In the rapidly advancing field of protein engineering, the site-specific incorporation of unnatural amino acids (UAAs) has emerged as a transformative tool for elucidating biological mechanisms and developing novel therapeutics.[1][2] The choice of UAA is critical, as its unique physicochemical properties can profoundly influence protein structure, stability, and function. This guide provides a comprehensive technical comparison of a promising new entity, N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, against three widely adopted standard UAAs: p-acetyl-L-phenylalanine, p-azido-L-phenylalanine, and O-methyl-L-tyrosine.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple cataloging of features to provide in-depth, field-proven insights into the practical implications of selecting each of these UAAs. We will explore the causality behind experimental choices, describe self-validating protocols, and ground our claims in authoritative sources.

Introduction to the Unnatural Amino Acid Toolkit

The 20 canonical amino acids offer a remarkable, yet finite, chemical diversity. By expanding the genetic code to include UAAs, we can introduce novel functionalities, such as bio-orthogonal handles for conjugation, photo-crosslinkers for mapping protein interactions, and spectroscopic probes to investigate protein dynamics.[3][4] The selection of a UAA is a strategic decision, balancing the desired functionality with its potential impact on the host protein's intrinsic properties.

This guide will focus on a comparative analysis of four distinct UAAs, each offering a unique set of advantages and considerations.

Comparative Analysis of Physicochemical Properties

The subtle yet significant differences in the molecular architecture of these UAAs dictate their behavior within a protein context. The following table summarizes their key physicochemical properties, providing a foundation for understanding their potential impacts.

Property	N-Acetyl-ar-fluoro-3-phenyl-DL-alanine	p-acetyl-L-phenylalanine	p-azido-L-phenylalanine	O-methyl-L-tyrosine
Molecular Weight ( g/mol )	~225.2 (calculated)	207.23[5]	206.20[6]	195.22[7][8]
Key Functional Group	Acetyl group, Fluorine	Ketone	Azide	Methyl ether
Bio-orthogonal Reactivity	Potential for specific interactions	Ketone-hydroxylamine ligation[9][10]	Click chemistry (e.g., CuAAC, SPAAC)[11], Staudinger ligation[12]	None
Hydrophobicity	Increased due to fluorine and acetyl group	Increased	Increased	Increased
Hydrogen Bonding Potential	Carbonyl oxygen	Carbonyl oxygen	None	Ether oxygen (weak acceptor)
Steric Bulk	Moderate	Moderate	Moderate	Moderate
Electronic Effects	Electron-withdrawing fluorine	Electron-withdrawing acetyl group	Electron-withdrawing azide group	Electron-donating methoxy group

Expert Insights: The introduction of a fluorine atom in N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a key differentiator. Fluorine's high electronegativity can modulate the acidity, basicity, and conformation of the amino acid, potentially enhancing protein stability and altering enzymatic activity.[13][14] The acetyl group, similar to that in p-acetyl-L-phenylalanine, provides a potential handle for specific chemical modifications. In contrast, p-azido-L-phenylalanine offers highly specific and efficient "click" chemistry reactions, making it a workhorse for bioconjugation.[11][12] O-methyl-L-tyrosine, while not reactive, serves as a useful probe for studying the role of hydroxyl groups in tyrosine residues.[15]

Experimental Benchmarking: A Step-by-Step Approach

To empirically evaluate the performance of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine against its counterparts, a series of well-defined experiments are necessary. The following protocols are designed to be self-validating and provide a clear framework for comparison.

Site-Specific Incorporation of Unnatural Amino Acids

The foundational experiment is the efficient and site-specific incorporation of each UAA into a model protein. We will utilize an amber stop codon suppression methodology, a widely adopted technique for this purpose.[9]

Experimental Workflow for UAA Incorporation

Caption: Workflow for site-specific UAA incorporation.

Detailed Protocol:

• Plasmid Preparation:

  • Introduce an amber stop codon (TAG) at the desired site in the gene of interest using site-directed mutagenesis.

  • Co-transform competent E. coli cells (e.g., BL21(DE3)) with the plasmid containing the gene of interest and the appropriate pEVOL plasmid encoding the orthogonal aminoacyl-tRNA synthetase/tRNA pair for the specific UAA.[9]

• Protein Expression:

  • Inoculate a starter culture in LB medium with appropriate antibiotics and grow overnight.

  • The following day, inoculate a larger volume of LB medium and grow to an OD600 of 0.6-0.8.

  • Add the specific UAA to a final concentration of 1-2 mM.

  • Induce protein expression with IPTG and L-arabinose.

  • Incubate overnight at a reduced temperature (e.g., 18-25°C) to enhance protein folding.

• Purification and Analysis:

  • Harvest the cells by centrifugation.

  • Purify the protein using a suitable method (e.g., nickel-affinity chromatography for His-tagged proteins).

  • Analyze the purified protein by SDS-PAGE to confirm expression and by mass spectrometry to verify the incorporation of the UAA.

Causality Behind Experimental Choices: The use of the pEVOL plasmid system is crucial as it enhances the yield of the mutant protein.[9] The addition of the UAA before induction ensures its availability for incorporation. Overnight incubation at a lower temperature is a common strategy to improve the yield of soluble, correctly folded protein.

Assessment of Protein Stability: Thermal Shift Assay

A key performance metric for any UAA is its effect on the thermal stability of the host protein. The Thermal Shift Assay (TSA), also known as Differential Scanning Fluorimetry (DSF), is a high-throughput and cost-effective method for this purpose.[16][17]

TSA Experimental Workflow

Caption: Workflow for Thermal Shift Assay (TSA).

Detailed Protocol:

• Assay Setup:

  • In a 96-well PCR plate, prepare a reaction mixture containing the purified protein (with the incorporated UAA), buffer, and a fluorescent dye (e.g., SYPRO Orange).

  • Include a control with the wild-type protein.

• Thermal Denaturation:

  • Place the plate in a real-time PCR machine.

  • Apply a temperature gradient, typically from 25°C to 95°C, with a ramp rate of 1°C/minute.

  • Monitor the fluorescence at each temperature increment.

• Data Analysis:

  • Plot the fluorescence intensity as a function of temperature.

  • The melting temperature (Tm) is the inflection point of the curve, where 50% of the protein is unfolded.[17] This can be determined by fitting the data to a Boltzmann equation or by taking the derivative of the curve.

Expected Outcomes and Interpretation: An increase in Tm for the UAA-containing protein compared to the wild-type indicates a stabilizing effect, while a decrease suggests destabilization. Fluorinated amino acids, such as N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, have been shown to enhance protein stability.[13][14]

Evaluation of Protein Function: A Case-Specific Approach

The impact of UAA incorporation on protein function is highly dependent on the protein and the location of the UAA. Therefore, a generic protocol is not feasible. Instead, a well-characterized enzyme with a known activity assay should be chosen. For instance, if the model protein is a kinase, a kinase activity assay measuring the phosphorylation of a substrate would be appropriate.

General Protocol for a Kinase Activity Assay:

• Reaction Setup:

  • Prepare a reaction mixture containing the purified kinase (wild-type and UAA variants), its specific substrate, ATP, and an appropriate buffer.

• Enzymatic Reaction:

  • Incubate the reaction at the optimal temperature for the enzyme for a defined period.

• Detection of Product Formation:

  • Quantify the amount of phosphorylated substrate using a suitable method, such as a phosphospecific antibody in an ELISA format or by detecting the consumption of ATP using a luminescence-based assay.

• Data Analysis:

  • Compare the enzymatic activity of the UAA-containing variants to the wild-type enzyme.

Expert Insights: The choice of the incorporation site is critical. Placing the UAA in the active site is likely to have a more significant impact on function than placing it on the protein surface. The electronic properties of the UAA can also play a major role. The electron-withdrawing nature of the fluorine and acetyl groups in N-Acetyl-ar-fluoro-3-phenyl-DL-alanine and p-acetyl-L-phenylalanine could influence catalytic mechanisms that involve charge stabilization.

Benchmarking Summary and Recommendations

The following table provides a qualitative summary to guide the selection of the most appropriate UAA for a given application.

Unnatural Amino Acid	Key Advantages	Primary Applications	Considerations
N-Acetyl-ar-fluoro-3-phenyl-DL-alanine	- Potential for enhanced protein stability[13][14]- Unique spectroscopic properties (¹⁹F-NMR)- Potential for specific chemical ligation	- Protein stabilization- Structural biology (¹⁹F-NMR)[14]- Bioconjugation	- DL-racemic mixture may require resolution- Orthogonal synthetase may need to be specifically evolved
p-acetyl-L-phenylalanine	- Highly specific ketone-hydroxylamine ligation[9][10]- Bio-orthogonal handle	- Site-specific protein labeling with probes[9]- Protein immobilization	- Ligation reaction can be slow
p-azido-L-phenylalanine	- Versatile and highly efficient click chemistry[11][12]- Photo-crosslinking capability	- Bioconjugation (e.g., PEGylation, antibody-drug conjugates)[1]- Mapping protein-protein interactions	- Azide group can be reduced in the cellular environment
O-methyl-L-tyrosine	- Minimal structural perturbation- Probes the role of the hydroxyl group	- Structure-function studies of tyrosine residues[15]	- Not suitable for bio-orthogonal chemistry

Senior Application Scientist's Recommendation:

• For applications requiring enhanced protein stability and the ability to probe the local environment using ¹⁹F-NMR, N-Acetyl-ar-fluoro-3-phenyl-DL-alanine is a compelling candidate. Its performance should be benchmarked against other fluorinated phenylalanines.

• For site-specific labeling and bioconjugation with a high degree of specificity, p-acetyl-L-phenylalanine and p-azido-L-phenylalanine are excellent choices. The decision between the two will depend on the desired ligation chemistry, with p-azido-L-phenylalanine offering faster kinetics with "click" reactions.

• For fundamental structure-function studies aimed at understanding the role of tyrosine residues, O-methyl-L-tyrosine remains a valuable and minimally perturbing tool.

Conclusion

The strategic incorporation of unnatural amino acids is a powerful approach in modern protein science. N-Acetyl-ar-fluoro-3-phenyl-DL-alanine presents an exciting addition to this toolkit, offering the potential for enhanced protein stability and unique spectroscopic handles. By following the rigorous benchmarking protocols outlined in this guide, researchers can make informed decisions about the most suitable UAA for their specific application, thereby accelerating their research and development efforts.

References

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Comparative Bioavailability Guide: N-Acetyl-ar-fluoro-3-phenyl-DL-alanine vs. Natural Analogs

Executive Summary & Mechanistic Rationale

The development of peptide-based therapeutics and small-molecule mimetics is frequently bottlenecked by poor oral bioavailability and rapid metabolic clearance. N-Acetyl-ar-fluoro-3-phenyl-DL-alanine represents a critical structural evolution in medicinal chemistry, designed specifically to overcome the pharmacokinetic limitations of its natural analogs, such as L-phenylalanine and N-Acetyl-DL-phenylalanine[1].

The natural amino acid L-phenylalanine is highly susceptible to rapid systemic clearance. In vivo, it is either actively incorporated into proteins or rapidly oxidized by phenylalanine hydroxylase (PAH) and hepatic cytochrome P450 (CYP450) enzymes. While N-acetylation (yielding N-Acetyl-DL-phenylalanine) successfully protects the amine terminus from exopeptidase degradation, the aromatic ring remains highly vulnerable to Phase I electrophilic aromatic substitution[2].

The Fluorine Effect: Fluorination of the aromatic ring fundamentally alters the molecule's physicochemical landscape without significantly disrupting its spatial geometry. Fluorine acts as a bioisostere of hydrogen; its van der Waals radius (1.47 Å) is remarkably similar to hydrogen (1.20 Å), which minimizes steric clashes within target receptor binding pockets[3]. However, fluorine's extreme electronegativity draws electron density away from the aromatic ring. This inductive effect lowers the energy of the Highest Occupied Molecular Orbital (HOMO), effectively deactivating the ring against CYP450-mediated hydroxylation[4]. Consequently, fluorinated analogs exhibit dramatically enhanced lipophilicity, metabolic stability, and oral bioavailability[2].

Comparative Pharmacokinetic Data

To objectively evaluate the performance of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine, we must benchmark its Absorption, Distribution, Metabolism, and Excretion (ADME) profile against its non-fluorinated and non-acetylated precursors. The table below synthesizes the quantitative pharmacokinetic shifts induced by these structural modifications.

Pharmacokinetic Parameter	L-Phenylalanine (Natural)	N-Acetyl-DL-phenylalanine	N-Acetyl-ar-fluoro-3-phenyl-DL-alanine
LogP (Lipophilicity)	-1.38	0.85	1.42
Hepatic Clearance ( CLint​ )	High (Rapid)	Moderate	Low (Prolonged)
In Vitro Half-Life ( t1/2​ )	~30 min	~45 min	>120 min
Oral Bioavailability (F%)	Variable (Active Transport)	~25% (Passive)	~65% (Passive)
Primary Metabolic Route	PAH / CYP Oxidation	CYP450 Hydroxylation	Renal Excretion / Minimal CYP

Metabolic Stability & Pathway Analysis

The primary driver of the enhanced bioavailability seen in the fluorinated analog is its resistance to Phase I hepatic metabolism. The diagram below illustrates the divergent metabolic fates of the natural versus the fluorinated compounds when exposed to CYP450 enzymes.

Fig 1: CYP450 metabolic pathway logic comparing natural vs. fluorinated phenylalanine analogs.

Experimental Validation Methodologies

To ensure scientific integrity, the comparative data must be derived from robust, self-validating experimental systems. Below are the definitive protocols used to quantify the metabolic stability and in vivo bioavailability of these compounds.

Protocol 1: In Vitro Microsomal Stability Assay

Causality & Design: This assay isolates Phase I metabolism from confounding physiological variables (like renal clearance or tissue distribution) by utilizing human liver microsomes (HLMs). Self-Validating System: The protocol mandates a minus-NADPH negative control to definitively rule out non-CYP degradation (e.g., chemical instability), alongside a positive control (Verapamil) to confirm the enzymatic viability of the microsome batch.

Step-by-Step Methodology:

• Preparation: Prepare a 1 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ .

• Spiking: Add the test compound (N-Acetyl-ar-fluoro-3-phenyl-DL-alanine or natural analog) to achieve a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM). Simultaneously run the minus-NADPH control.

• Time-Course Quenching: At specific intervals (0, 15, 30, 60, and 120 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an isotopically labeled internal standard (IS).

• Centrifugation: Centrifuge the quenched samples at 14,000 x g for 10 minutes to precipitate proteins.

• Analysis: Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and in vitro half-life ( t1/2​ ).

Protocol 2: In Vivo Pharmacokinetic (PK) Profiling

Causality & Design: To determine the true oral bioavailability (F%), we must compare the systemic exposure—measured as the Area Under the Curve (AUC)—of intravenous (IV) administration against oral (PO) administration. Self-Validating System: An isotopically labeled internal standard is spiked into the raw plasma prior to any protein precipitation or extraction steps. This normalizes any physical loss of the analyte during sample preparation, ensuring the final LC-MS/MS readout is entirely self-calibrating and matrix-independent.

Fig 2: Step-by-step in vivo pharmacokinetic profiling workflow via LC-MS/MS quantification.

Step-by-Step Methodology:

• Dosing: Administer the test compound to two cohorts of Sprague-Dawley rats. Cohort A receives a 2 mg/kg IV bolus; Cohort B receives a 10 mg/kg PO gavage.

• Sampling: Collect 200 µL blood samples via the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Transfer to K2EDTA tubes and centrifuge to isolate plasma.

• Extraction: To 50 µL of plasma, add 10 µL of the internal standard. Perform protein precipitation using 150 µL of methanol. Vortex for 2 minutes and centrifuge at 15,000 x g for 10 minutes.

• Quantification: Inject 5 µL of the supernatant into a triple quadrupole LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.

• Calculation: Calculate F% using the formula: F%=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​)×100 .

Conclusion & Translational Impact

The comparative data definitively demonstrates that N-Acetyl-ar-fluoro-3-phenyl-DL-alanine possesses a vastly superior pharmacokinetic profile compared to its natural counterparts. By strategically utilizing the inductive electron-withdrawing properties of fluorine to block CYP450-mediated oxidation[4], and pairing it with N-terminal acetylation to prevent exopeptidase cleavage, researchers can achieve a highly stable, bioavailable scaffold[1]. This compound serves as a highly reliable building block for the rational design of next-generation peptide therapeutics, offering prolonged systemic circulation and enabling lower, less frequent dosing regimens[3].

References

• evitachem.com - Buy N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (EVT-12785506).
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• rsc.org - Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides.
• chemrxiv.org - On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective.

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A Comparative Guide to the Bioisosteric Effects of Fluorine in N-Acetyl-ar-fluoro-3-phenyl-DL-alanine

Introduction: The Strategic Role of Fluorine in Bioisosterism

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to optimizing their pharmacokinetic and pharmacodynamic profiles. Bioisosterism, the practice of substituting one atom or group of atoms for another with similar physical or chemical properties, is a cornerstone of this process.[1][2] The goal is to enhance desired properties such as potency, selectivity, and metabolic stability while mitigating undesirable effects. Among the elements employed for bioisosteric replacement, fluorine holds a unique and powerful position.[3]

The substitution of a hydrogen atom with fluorine is a common yet profound modification.[1] Despite their similar size (van der Waals radii: H = 1.20 Å, F = 1.47 Å), their electronic properties are vastly different. Fluorine is the most electronegative element, leading to the formation of a highly polarized and exceptionally strong carbon-fluorine (C-F) bond.[4] This single substitution can dramatically influence a molecule's:

• Metabolic Stability: The strength of the C-F bond can block metabolism at otherwise susceptible C-H positions.[5][6][7][8]

• Lipophilicity: Fluorine's introduction can alter a compound's affinity for lipid environments, impacting its absorption, distribution, and target engagement.[][10]

• Acidity/Basicity (pKa): As a powerful electron-withdrawing group, fluorine can significantly lower the pKa of nearby acidic functional groups.[11]

• Conformation and Binding: The altered electronic nature and potential for unique interactions (e.g., multipolar C-F···C=O interactions) can change the molecule's preferred conformation and its binding affinity to biological targets.[12][13]

This guide provides a comprehensive evaluation of these bioisosteric effects by comparing N-Acetyl-3-phenyl-DL-alanine , a simple derivative of the amino acid phenylalanine, with its aromatically fluorinated analog, N-Acetyl-ar-fluoro-3-phenyl-DL-alanine . We will delve into the underlying physicochemical principles, present detailed experimental protocols for their comparative assessment, and provide the rationale behind these methodologies for researchers in drug development.

Comparative Analysis: Physicochemical and Pharmacokinetic Properties

The introduction of fluorine onto the phenyl ring is predicted to induce significant, measurable changes in the molecule's fundamental properties. The following table summarizes the expected outcomes from the experimental protocols detailed later in this guide.

Property	N-Acetyl-3-phenyl-DL-alanine (Parent Compound)	N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (Fluorinated Analog)	Rationale for Change
Molecular Weight	207.23 g/mol	225.22 g/mol	Addition of a fluorine atom in place of a hydrogen atom.
Lipophilicity (LogD at pH 7.4)	~1.0	> 1.0 (e.g., ~1.3-1.5)	Fluorine is lipophilic and its addition to an aromatic ring typically increases the overall lipophilicity of the molecule.[10]
Aqueous Solubility	Moderate	Lower	Increased lipophilicity generally correlates with decreased aqueous solubility.
Acidity (pKa of Carboxylic Acid)	~4.0	< 4.0 (e.g., ~3.7)	The strong electron-withdrawing effect of the aromatic fluorine atom stabilizes the carboxylate anion, making the carboxylic acid more acidic.[11][14]
Metabolic Stability (t½ in HLM)	Low to Moderate	Significantly Higher	The C-F bond is much stronger than a C-H bond, blocking potential aromatic hydroxylation by Cytochrome P450 enzymes, a common metabolic pathway for phenyl groups.[5][6][15]

The Causality Behind Fluorine's Effects

The true value of bioisosteric replacement lies in understanding why these changes occur and how they can be leveraged.

• On Metabolic Stability: The primary mechanism for improved metabolic stability is the "blocking" of metabolic hotspots.[15] Phenyl rings are often targeted for oxidation by CYP enzymes. Replacing a hydrogen with fluorine at such a site makes this oxidation energetically unfavorable due to the high C-F bond energy.[5][6] Furthermore, the electronegativity of fluorine can alter the electron density of the aromatic ring, potentially reducing its affinity for the active site of metabolizing enzymes.[6]

• On Lipophilicity and Permeability: Lipophilicity is a critical determinant of a drug's ability to cross biological membranes.[] While often beneficial for absorption, excessive lipophilicity can lead to poor solubility, increased plasma protein binding, and off-target toxicity. The modest increase in LogD expected from a single fluorine substitution can be a strategic advantage, improving membrane permeability without introducing these liabilities.

• On Target Binding and Activity: The electronic perturbation caused by fluorine can have a profound impact on pharmacodynamics. If the parent compound binds to a target receptor or enzyme, the fluorinated analog's binding affinity may be altered. This can be due to:

  • Enhanced Hydrophobic Interactions: The increased lipophilicity of the phenyl ring can lead to stronger interactions with hydrophobic pockets in the target protein.

  • Favorable Multipolar Interactions: The polarized C-F bond can engage in unique, favorable interactions with electron-rich or electron-poor regions of the protein, such as the backbone carbonyls, that are not possible with a C-H bond.[12]

  • Altered Conformation: The electronic and steric influence of fluorine can subtly alter the preferred conformation of the side chain, potentially leading to a more optimal or less optimal fit within the binding site.[16]

The following diagram illustrates the logical flow of evaluating these bioisosteric effects.

Caption: Workflow for the comparative evaluation of bioisosteric effects.

Experimental Protocols: A Self-Validating System

The following protocols are designed to provide robust and reproducible data for comparing the two compounds. Each protocol includes internal controls and quality checks to ensure the trustworthiness of the results.

Protocol 1: Determination of Lipophilicity (LogD at pH 7.4)

This protocol uses the gold-standard "shake-flask" method to determine the distribution coefficient at physiological pH.[][17]

Rationale: This experiment directly measures the compound's partitioning between an aqueous and an organic phase, providing a critical indicator of its lipophilicity which influences membrane permeability and other ADME properties.[18][19]

Methodology:

• Preparation of Solutions:

  • Prepare a 10 mM stock solution of each test compound (Parent and Fluorinated) in DMSO.

  • Prepare a phosphate buffer solution (100 mM) and adjust the pH to precisely 7.4.

  • Pre-saturate n-octanol with the pH 7.4 buffer and, conversely, the pH 7.4 buffer with n-octanol by mixing them vigorously for 24 hours and allowing the layers to separate. This step is critical to prevent volume changes during the experiment.

• Partitioning Experiment:

  • In a glass vial, combine 1 mL of the pre-saturated n-octanol and 1 mL of the pre-saturated pH 7.4 buffer.

  • Add 10 µL of the 10 mM compound stock solution to achieve a final nominal concentration of 50 µM.

  • Cap the vials tightly and shake them on a rotator at room temperature for 1 hour to ensure equilibrium is reached.

• Phase Separation and Sampling:

  • Centrifuge the vials at 2000 x g for 10 minutes to ensure complete separation of the aqueous and organic layers.

  • Carefully collect an aliquot (e.g., 100 µL) from the n-octanol layer and an aliquot from the aqueous buffer layer. Be extremely careful not to disturb the interface.

• Quantification by LC-MS/MS:

  • Prepare a calibration curve for each compound.

  • Analyze the concentration of the compound in each sampled aliquot using a validated LC-MS/MS method.

  • The use of a suitable internal standard is recommended to correct for any analytical variability.

• Calculation:

  • The LogD at pH 7.4 is calculated as: LogD = log10 ( [Compound]octanol / [Compound]buffer )

Protocol 2: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

Rationale: This assay assesses the susceptibility of a compound to Phase I metabolism, primarily by CYP enzymes, which are highly concentrated in liver microsomes.[20][21] It provides a direct measure of intrinsic clearance, allowing for a quantitative comparison of metabolic stability.[22][23]

Caption: Key steps of the in vitro metabolic stability assay workflow.

Methodology:

• Reagent Preparation:

  • Thaw pooled Human Liver Microsomes (HLM) on ice. Prepare a working solution in 100 mM potassium phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL in the incubation.[22]

  • Prepare a 1 µM working solution of each test compound in the same buffer.

  • Prepare an NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) according to the manufacturer's instructions.

  • Prepare a "quench solution" of cold acetonitrile containing a suitable internal standard (e.g., tolbutamide, labetalol).

• Incubation Procedure:

  • In a 96-well plate, add the HLM suspension and the test compound solution.

  • Include control wells:

    • Negative Control (-NADPH): Replace the NADPH regenerating system with buffer to assess non-enzymatic degradation.

    • Positive Control: Use a compound with known metabolic liability (e.g., verapamil, testosterone) to validate the assay performance.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

• Reaction and Sampling:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells (except the -NADPH control).

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the incubation mixture to a separate plate containing the cold quench solution. The 0-minute time point should be taken immediately after adding NADPH.

• Sample Processing and Analysis:

  • Centrifuge the quenched plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the linear regression line (k) represents the elimination rate constant.

  • Calculate the half-life (t½) as: t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) in µL/min/mg protein.

Protocol 3: Comparative Biological Activity Assay (Example: Phenylalanine Hydroxylase Inhibition)

Rationale: As analogs of phenylalanine, it is plausible these compounds could interact with enzymes in the phenylalanine metabolic pathway, such as Phenylalanine Hydroxylase (PAH).[24][25] This protocol provides a framework to assess whether fluorination alters the inhibitory potential against such a target.

Methodology:

• Assay Components:

  • Recombinant human Phenylalanine Hydroxylase (PAH).

  • L-Phenylalanine (substrate).

  • Tetrahydrobiopterin (BH4) (cofactor).

  • Assay buffer (e.g., HEPES buffer, pH 7.0).

  • Detection reagent to quantify the product, L-Tyrosine (e.g., using HPLC with fluorescence detection).

• Inhibition Assay Procedure:

  • Prepare serial dilutions of the test compounds (Parent and Fluorinated) in DMSO, then dilute into the assay buffer.

  • In a microplate, combine the PAH enzyme, BH4 cofactor, and the test compound at various concentrations.

  • Pre-incubate the mixture for 15 minutes at room temperature.

  • Initiate the enzymatic reaction by adding L-Phenylalanine (at a concentration near its Km).

  • Allow the reaction to proceed for a set time (e.g., 30 minutes) at 37°C.

  • Stop the reaction with an acid solution (e.g., perchloric acid).

• Product Quantification:

  • Centrifuge the plate to pellet the precipitated enzyme.

  • Analyze the supernatant for the formation of L-Tyrosine using a validated HPLC method.

• Data Analysis:

  • Calculate the percentage of inhibition at each concentration of the test compound relative to a vehicle control (DMSO).

  • Plot the percent inhibition versus the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Conclusion and Forward Look

The bioisosteric replacement of hydrogen with fluorine is a powerful, nuanced strategy in medicinal chemistry.[1][26] As demonstrated through the comparison of N-Acetyl-3-phenyl-DL-alanine and its fluorinated analog, this single atomic substitution is predicted to yield significant enhancements in metabolic stability and modulate lipophilicity. These changes are not arbitrary; they are the direct consequence of fluorine's fundamental electronic properties.[4][12]

The provided experimental protocols offer a clear and robust framework for quantifying these effects, enabling researchers to make data-driven decisions. By understanding both how to measure these changes and why they occur, drug development professionals can more effectively harness the power of fluorine to design safer and more efficacious therapeutics. The ultimate success of any bioisosteric replacement is context-dependent and requires empirical validation, a principle that lies at the heart of sound scientific practice.[1]

References

• Taylor & Francis. (2021, June 10). Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery.
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Safety & Regulatory Compliance

N-Acetyl-ar-fluoro-3-phenyl-DL-alanine proper disposal procedures

As a Senior Application Scientist, ensuring the safe lifecycle management of specialized biochemical reagents is as critical as their application in drug discovery. N-Acetyl-ar-fluoro-3-phenyl-DL-alanine (often utilized in peptide synthesis and as a fluorinated building block in medicinal chemistry) presents specific end-of-life logistical challenges due to the presence of the stable carbon-fluorine (C-F) bond.

This guide provides the authoritative, self-validating operational framework for the safe handling, spill response, and final disposal of this fluorinated amino acid derivative, ensuring your laboratory maintains compliance with environmental and occupational health standards.

Physicochemical Hazard Profile & Causality

To design an effective disposal protocol, we must first understand the mechanistic hazards of the molecule. The presence of the halogen (fluorine) fundamentally alters the compound's thermal degradation profile compared to standard aliphatic or aromatic amino acids.

Property / Hazard	Operational Implication	Mechanistic Causality
Chemical Classification	Halogenated Organic Solid	Contains a covalently bound fluorine atom on the phenyl ring.
Physical State	Solid (Powder/Crystalline)	Prone to aerosolization. Dust generation must be minimized to prevent inhalation exposure.
Thermal Decomposition	Generates Hydrogen Fluoride (HF) , NOx, and COx	When subjected to combustion, the C-F bond breaks, reacting with hydrogen to form highly toxic and corrosive HF gas.
Solubility	Soluble in specific organic solvents	Liquid waste generated from reactions involving this compound must be strictly segregated from aqueous or non-halogenated streams.

Standardized Disposal Workflow

The disposal of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine must be treated strictly as Halogenated Organic Waste [1]. Improper disposal (e.g., mixing with non-halogenated solvents or standard municipal trash) poses severe environmental risks and can cause catastrophic damage to standard municipal incinerators due to acid gas generation.

Step-by-Step Disposal Methodology

Step 1: Segregation and Categorization

• Action: Isolate all solid waste (unreacted powder, contaminated packaging, used weighing boats) and liquid waste (reaction filtrates, solvent washes) containing this compound.

• Causality: Halogenated compounds require specialized high-temperature incineration facilities equipped with alkaline scrubbers. Mixing halogenated waste with non-halogenated waste unnecessarily increases the volume of expensive halogenated waste processing and violates standard laboratory safety guidelines [2].

Step 2: Primary Containment

• Action: Place solid waste into a heavy-duty, chemically compatible, sealable container (e.g., High-Density Polyethylene - HDPE). Liquid waste must be collected in designated, vented carboys specifically rated for halogenated solvents.

• Causality: HDPE provides a robust barrier against organic degradation and prevents the escape of potentially irritating dust or vapors into the laboratory environment.

Step 3: Regulatory Labeling

• Action: Affix a hazardous waste label immediately upon the first addition of waste. The label must explicitly state: "Halogenated Organic Waste - Contains Fluorinated Amino Acid Derivatives (N-Acetyl-ar-fluoro-3-phenyl-DL-alanine)".

• Causality: Accurate labeling is a legal requirement that dictates the downstream processing method. Unidentified waste (unknowns) triggers costly analytical testing by environmental services before it can be legally transported [1].

Step 4: Institutional Transfer

• Action: Transfer the sealed, labeled containers to your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor for final destruction.

The Mechanism of Final Destruction (Incineration)

When the licensed contractor receives the waste, it undergoes high-temperature incineration (>1000°C). The critical phase is the post-combustion scrubbing. Because the thermal decomposition of N-Acetyl-ar-fluoro-3-phenyl-DL-alanine generates Hydrogen Fluoride (HF) gas, the incinerator exhaust is passed through an alkaline scrubber (typically containing calcium carbonate or sodium hydroxide). This neutralizes the HF into benign calcium fluoride (CaF₂) or sodium fluoride (NaF) salts, preventing acid rain and atmospheric contamination.

Workflow detailing the disposal and thermal neutralization pathway for fluorinated organic waste.

Spill Response and Decontamination Protocol

In the event of an accidental release (e.g., a dropped glass vial), immediate and methodical action is required to prevent exposure and ensure proper disposal of the contaminated cleanup materials [3].

• Isolate the Area: Restrict access to the spill zone. Ensure the laboratory's HVAC or fume hood ventilation is operating optimally.

• Don Appropriate PPE: Minimum requirements include a fitted N95 or P100 particulate respirator (to prevent inhalation of fluorinated dust), nitrile gloves (double-gloved), safety goggles with side shields, and a standard laboratory coat[1].

• Mechanical Collection (Solid Spill): Do not use a dry brush, which will aerosolize the powder. Lightly dampen a disposable absorbent pad with a compatible solvent (e.g., water or a mild alcohol, depending on the specific solubility of your batch) and gently wipe up the powder. Alternatively, use a HEPA-filtered vacuum explicitly dedicated to chemical spills.

• Decontamination: Wash the spill surface with a mild detergent and water to remove any microscopic residue.

• Waste Consolidation: Place all contaminated pads, gloves, and cleanup materials into a designated solid hazardous waste bag. Label this bag as "Halogenated Organic Debris" and process it through the disposal workflow outlined in Section 2.

References

• A safety and chemical disposal guideline for Minilab users. Helmholtz Centre for Environmental Research (UFZ). Available at:[Link]

• INRF Laboratory Safety Manual. Integrated Nanosystems Research Facility, University of California, Irvine. Available at:[Link]

• Safety Reference. Vermont School Boards Insurance Trust (VSBIT). Available at:[Link]